chemical properties of 1-(4-Tert-butylphenyl)propan-2-amine
[label="1-(4-tert-butylphenyl)propan-2- Figure 1: Logical relationship detailing the pharmacological shift induced by the para-tert-butyl group. Synthetic Pathways & Mechanistic Insights The most reliable and scalable me...
Author: BenchChem Technical Support Team. Date: March 2026
[label="1-(4-tert-butylphenyl)propan-2-
Figure 1: Logical relationship detailing the pharmacological shift induced by the para-tert-butyl group.
Synthetic Pathways & Mechanistic Insights
The most reliable and scalable method for synthesizing 4-t-BuA in a laboratory setting is the reductive amination of 4-tert-butylphenylacetone. This one-pot reaction is favored for its high yield and stereochemical predictability.
Mechanistic Causality:
Ammonium acetate is selected as the nitrogen source because it simultaneously acts as a weak acid catalyst, facilitating the condensation of the ketone into an imine intermediate. Sodium cyanoborohydride (
NaBH3CN
) is chosen over standard sodium borohydride because it is stable in mildly acidic conditions and specifically reduces the protonated imine without reducing the unreacted ketone, thereby preventing the formation of an unwanted alcohol byproduct.
Step-by-Step Synthesis Protocol
Note: This protocol incorporates a self-validating pH control system to ensure maximum yield of the freebase.
Reagent Preparation: Dissolve 10.0 mmol of 4-tert-butylphenylacetone in 50 mL of anhydrous methanol in a round-bottom flask.
Imine Condensation: Add 50.0 mmol of ammonium acetate (
NH4OAc
). Stir the solution at room temperature (20°C) for 2 hours under an inert argon atmosphere to drive imine formation.
Selective Reduction: Cool the reaction vessel to 0°C. Slowly add 15.0 mmol of sodium cyanoborohydride (
NaBH3CN
) in small portions over 30 minutes to manage the exothermic hydride transfer.
Reaction Maturation: Allow the mixture to warm to room temperature and stir continuously for 24 hours.
Quenching & Validation: Carefully add 1M HCl dropwise until gas evolution ceases (destroying excess hydride). Self-Validation Step: Verify the pH is < 3 to ensure all amine is protonated and water-soluble. Wash the aqueous layer with 20 mL of diethyl ether to remove unreacted ketone.
Freebase Extraction: Basify the aqueous layer with 1M NaOH until pH > 10. Extract the liberated 4-t-BuA freebase with dichloromethane (DCM) (3 x 20 mL).
Purification: Dry the combined organic layers over anhydrous
Na2SO4
, filter, and concentrate under reduced pressure to yield the target compound.
Figure 2: Synthetic workflow for the reductive amination of 4-tert-butylphenylacetone.
Analytical Characterization (GC-MS)
Gas Chromatography-Mass Spectrometry (GC-MS) remains the gold standard for the definitive identification of amphetamine derivatives [3].
Analytical Causality:
Primary amines like 4-t-BuA possess active hydrogen atoms that interact with the silanol groups on standard GC columns, causing severe peak tailing and signal degradation. To counteract this, the protocol below utilizes pentafluoropropionic anhydride (PFPA) derivatization. This replaces the active N-H proton with a fluorinated acyl group, dramatically increasing volatility, thermal stability, and directing MS fragmentation to yield high-mass, structurally diagnostic ions necessary to differentiate 4-t-BuA from isobaric regioisomers.
Step-by-Step GC-MS Protocol
This protocol is designed as a self-validating system by incorporating internal standards and blank runs.
Sample Preparation: Dissolve 1.0 mg of the 4-t-BuA sample in 1 mL of deionized water. Add 100 µL of 1M NaOH to ensure the compound is in its freebase form. Extract into 1 mL of ethyl acetate.
Internal Standard Addition: Add 10 µL of Amphetamine-D5 (100 µg/mL) to the organic layer to validate retention time stability and extraction efficiency.
Derivatization: Transfer 100 µL of the organic extract to a glass GC autosampler vial. Add 50 µL of PFPA and 50 µL of ethyl acetate. Seal the vial and incubate at 60°C for 30 minutes.
Reconstitution: Evaporate the mixture to dryness under a gentle stream of ultra-pure nitrogen. Reconstitute the derivatized residue in 100 µL of ethyl acetate.
Instrumental Parameters:
System: Agilent 7890 GC / 5975C MSD.
Column: HP-5MS (30 m × 0.25 mm i.d. × 0.25 µm film thickness).
Injection: 1 µL, Split mode (20:1 ratio), Inlet temperature at 250°C.
Carrier Gas: Helium (Grade 5.0) at a constant flow of 1.0 mL/min.
MS Detection & Validation: Operate the MS in Electron Impact (EI) mode at 70 eV. Scan range: m/z 40–400. Self-Validation Step: Prior to sample injection, run a solvent blank to establish a baseline and confirm the absence of column carryover. Identify the PFPA-derivatized 4-t-BuA via its diagnostic high-mass fragments compared against the SWGDRUG library.
United Nations Office on Drugs and Crime (UNODC). Selected Articles on the Analysis of Drugs of Abuse in Seized Material. UNODC Scientific and Laboratory Publications. URL: [Link]
Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG). SWGDRUG Mass Spectral Library and Compound List. SWGDRUG.org. URL:[Link]
Office of Justice Programs (OJP). Establishing Sufficiency Thresholds for Assessing the Quality of Mass Spectral Data. U.S. Department of Justice. URL: [Link]
Halberstadt, A. L., et al. "Role of the 5-HT2A receptor in the locomotor hyperactivity produced by phenylalkylamine hallucinogens in mice." Neuropharmacology. National Institutes of Health (NIH). URL:[Link]
Exploratory
1-(4-Tert-butylphenyl)propan-2-amine (4-t-BPA): A Novel Scaffold for Non-Hallucinogenic Serotonergic Therapeutics
Executive Summary The renaissance of psychedelic research has illuminated the therapeutic potential of 5-HT2A receptor modulators in treating refractory depression, PTSD, and substance use disorders. However, the profoun...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The renaissance of psychedelic research has illuminated the therapeutic potential of 5-HT2A receptor modulators in treating refractory depression, PTSD, and substance use disorders. However, the profound hallucinogenic effects of classical psychedelics restrict their widespread clinical administration. Consequently, modern drug discovery is pivoting toward "neuroplastogens"—molecules that induce structural and functional neural plasticity without subjective psychedelic effects.
Within this paradigm, 1-(4-tert-butylphenyl)propan-2-amine (4-t-BPA) emerges as a highly promising, yet underexplored, chemical scaffold. While classical para-substituted amphetamines (e.g., 4-methylamphetamine) act primarily as potent monoamine releasing agents, the introduction of the bulky tert-butyl group at the 4-position fundamentally alters the molecule's pharmacodynamics. Drawing mechanistic parallels from the well-documented 2,5-dimethoxy-4-tert-butylamphetamine (DOTB)[1], the steric bulk of the tert-butyl moiety abolishes hallucinogenic efficacy while retaining high-affinity serotonergic modulation[2].
Mechanistic Rationale: The "Para-Substituent Paradox"
As a Senior Application Scientist overseeing high-throughput screening cascades, I frequently observe that the most common point of failure for novel amphetamine-derived scaffolds is off-target monoamine release leading to neurotoxicity. By strategically selecting the 4-t-BPA core, we intentionally exploit steric hindrance to control the physical state of the receptor-ligand complex.
The 4-position of the aromatic ring dictates both transporter affinity and receptor efficacy:
Transporter Steric Exclusion: Small substituents (e.g., -F, -Cl, -CH3) allow the molecule to act as a substrate for the Serotonin Transporter (SERT) and Dopamine Transporter (DAT), triggering monoamine release. The massive steric volume of the tert-butyl group in 4-t-BPA prevents translocation through the transporter pore, converting the scaffold from a releaser to a pure reuptake inhibitor or receptor ligand.
5-HT2A Biased Agonism: At the 5-HT2A receptor, full agonists stabilize a conformation that recruits both Gq/11 proteins and β-arrestin-2. β-arrestin-2 recruitment is heavily implicated in the hallucinogenic cascade. The bulky tert-butyl group in 4-t-BPA restricts the receptor's conformational freedom, acting as a partial or biased agonist that favors Gq-mediated neuroplasticity while failing to recruit β-arrestin-2. This is clinically validated by DOTB, which completely fails to induce hallucinogen-like behaviors in murine models[1].
Table 1: Comparative Pharmacodynamics of Amphetamine Scaffolds
Compound
4-Position Substituent
Primary Target Mechanism
5-HT2A Efficacy
Hallucinogenic Liability
Amphetamine
Hydrogen (-H)
DAT/NET Releaser
None
None
4-Methylamphetamine
Methyl (-CH3)
SERT/DAT Releaser
Weak
None
DOM
Methyl (+ 2,5-diOMe)
5-HT2A Full Agonist
High
High
DOTB
tert-Butyl (+ 2,5-diOMe)
5-HT2A Partial Agonist
Low
None
4-t-BPA
tert-Butyl
SERT Inhibitor / 5-HT2A Modulator
Low (Biased)
None
Receptor Signaling & Pathway Divergence
Fig 1. 4-t-BPA biased signaling at 5-HT2A, promoting neuroplasticity without hallucinogenesis.
Experimental Workflows: Self-Validating Protocols
To develop 4-t-BPA derivatives into viable neuroplastogens, researchers must employ self-validating screening protocols that confirm target engagement while rigorously proving the absence of off-target hallucinogenesis.
Protocol A: In Vitro Functional Efficacy (IP1 Accumulation Assay)
Causality & Rationale: Standard calcium flux assays capture transient intracellular Ca2+ spikes, which can easily miss the subtle, sustained signaling of partial agonists. Measuring Inositol Monophosphate (IP1)—a stable downstream metabolite of the Gq/Phospholipase C (PLC) pathway—provides a robust, time-integrated window into 5-HT2A activation.
Step-by-Step Methodology:
Cell Preparation: Plate HEK293 cells stably expressing the human 5-HT2A receptor at 10,000 cells/well in a 384-well microplate.
Inhibition of Degradation: Pre-incubate cells with 50 mM LiCl for 30 minutes to inhibit inositol monophosphatase, forcing IP1 accumulation.
Ligand Stimulation: Treat cells with a concentration gradient of the 4-t-BPA derivative (10 pM to 10 μM). Include Serotonin (5-HT) as a full agonist positive control, and Ketanserin as a negative control (antagonist).
Detection: Lyse cells and add HTRF (Homogeneous Time-Resolved Fluorescence) anti-IP1 cryptate and d2-labeled IP1. Read fluorescence at 665 nm / 620 nm.
System Validation: The assay is self-validating if Ketanserin pre-treatment completely abolishes the IP1 signal, confirming that the observed Gq activation is strictly 5-HT2A-mediated.
Protocol B: In Vivo Behavioral Pattern Monitor (BPM) & Head-Twitch Response (HTR)
Causality & Rationale: The murine Head-Twitch Response (HTR) is the only reliable, high-throughput behavioral proxy for 5-HT2A-mediated hallucinogenic liability in humans[3]. The BPM differentiates general psychostimulant activity (locomotor hyperactivity) from psychedelic activity[4].
Step-by-Step Methodology:
Habituation: Acclimate male C57BL/6J mice to the BPM chambers for 60 minutes to establish a baseline locomotor threshold.
Administration: Inject mice intraperitoneally (i.p.) with the 4-t-BPA derivative (0.1, 1.0, and 10.0 mg/kg).
Control Matrix: Use Mescaline or TCB-2 (2 mg/kg) as positive controls for HTR and hyperactivity[4]. Use M100907 (a selective 5-HT2A antagonist) as a blockade control to validate receptor specificity[4].
Quantification: Record HTRs using a magnetometer system or high-speed camera for 30 minutes post-injection.
System Validation: A successful 4-t-BPA neuroplastogen lead will demonstrate 0 HTRs (comparable to saline) and no significant increase in distance traveled, proving the steric bulk successfully abolished psychedelic liability[1].
Drug Discovery Workflow
Fig 2. Step-by-step drug discovery workflow for evaluating 4-t-BPA derived neuroplastogens.
Future Directions in SAR Optimization
The 4-t-BPA scaffold is highly modular and ripe for optimization. Future drug discovery efforts should focus on:
N-Alkylation: Adding small alkyl groups (e.g., N-methyl or N-ethyl) to fine-tune SERT vs. NET selectivity, pushing the molecule toward a targeted reuptake inhibitor profile.
Alpha-Alkyl Modifications: Extending the alpha-methyl chain (to an alpha-ethyl) to increase metabolic stability against Monoamine Oxidase (MAO) degradation, thereby extending the therapeutic half-life.
By rigorously applying these self-validating protocols and respecting the steric constraints of the 5-HT2A receptor, researchers can leverage 1-(4-tert-butylphenyl)propan-2-amine to unlock a new generation of psychiatric therapeutics.
A Technical Guide to the Structural Analogs of 1-(4-tert-butylphenyl)propan-2-amine: Synthesis, Pharmacology, and Structure-Activity Relationships
Abstract: This guide provides an in-depth technical exploration of 1-(4-tert-butylphenyl)propan-2-amine, a para-substituted amphetamine analog, and its structural derivatives. We will dissect the strategic rationale behi...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract: This guide provides an in-depth technical exploration of 1-(4-tert-butylphenyl)propan-2-amine, a para-substituted amphetamine analog, and its structural derivatives. We will dissect the strategic rationale behind analog development, focusing on how specific molecular modifications influence pharmacological activity at key monoamine transporters. This document details synthetic methodologies, analyzes structure-activity relationships (SAR), and presents key pharmacological data for distinct analog classes. It serves as a comprehensive resource for researchers in medicinal chemistry, pharmacology, and drug development, offering insights into the nuanced interplay between chemical structure and biological function within this compound class.
Introduction to the Core Scaffold: 1-(4-tert-butylphenyl)propan-2-amine
The compound 1-(4-tert-butylphenyl)propan-2-amine, also known as 4-tert-butylamphetamine, belongs to the phenethylamine class, which forms the structural backbone for a vast number of psychoactive substances and therapeutic agents. Its core structure consists of a phenyl ring linked by a two-carbon chain to an amino group. The defining feature of this specific molecule is the bulky tert-butyl group at the para- (4-) position of the phenyl ring.
The substitution pattern on the phenyl ring is a critical determinant of pharmacological activity in amphetamine-like molecules. Modifications at this position can drastically alter a compound's interaction with monoamine transporters—specifically the dopamine transporter (DAT), norepinephrine transporter (NET), and serotonin transporter (SERT)—as well as its metabolic stability and potential for neurotoxicity.[1][2][3] The tert-butyl group, being sterically large and electron-donating, presents a unique modification compared to more commonly studied para-substituents like methyl (e.g., 4-methylamphetamine) or halogen groups.[4] Its size can influence receptor binding and may hinder metabolic processes such as para-hydroxylation, a common deactivation pathway for phenethylamines.
Rationale for Analog Development
The systematic development of structural analogs from a parent compound like 4-tert-butylamphetamine is a cornerstone of medicinal chemistry. The primary goals of this process are to:
Elucidate Structure-Activity Relationships (SAR): To understand how specific changes to the molecular structure (e.g., altering substituents on the phenyl ring, modifying the alkyl chain, or N-alkylation of the amine) impact biological activity. This knowledge is crucial for designing compounds with desired pharmacological profiles.
Modulate Pharmacological Selectivity: To create analogs that preferentially interact with one monoamine transporter over others (e.g., a selective dopamine reuptake inhibitor vs. a mixed dopamine/serotonin releasing agent).[5]
Optimize Potency and Efficacy: To fine-tune the strength of the drug-target interaction (potency) and the biological response it elicits (efficacy). For instance, increasing the N-alkyl chain length on amphetamine analogs can convert a transporter substrate (a releaser) into a transporter inhibitor (a reuptake blocker).
Improve Pharmacokinetic Properties: To enhance metabolic stability, oral bioavailability, and duration of action, often by blocking common sites of metabolism.
Investigate Neurotoxic Potential: To study how structural changes affect neurotoxicity. For example, para-halogenation of amphetamine has been shown to increase mitochondrial toxicity.[4]
Classification and Synthesis of Structural Analogs
Analogs of 1-(4-tert-butylphenyl)propan-2-amine can be logically grouped based on the region of modification. A common and effective synthetic starting point for many of these analogs is the corresponding ketone, 1-(4-tert-butylphenyl)propan-2-one.[6]
General Synthetic Pathway: Reductive Amination
A versatile method for synthesizing the parent compound and its N-alkylated analogs is the reductive amination of 1-(4-tert-butylphenyl)propan-2-one. This two-step, one-pot reaction involves the condensation of the ketone with an appropriate amine (ammonia for the primary amine, methylamine for the N-methyl analog, etc.) to form an imine intermediate, which is then reduced to the final amine product using a reducing agent like sodium borohydride or catalytic hydrogenation.[7]
Caption: General workflow for analog synthesis via reductive amination.
Modifications on the Phenyl Ring
This class involves altering or adding substituents to the phenyl ring, while keeping the tert-butyl group. For example, adding methoxy groups can significantly impact serotonergic activity.
Example Analog: 2,5-Dimethoxy-4-tert-butylamphetamine (DOTB).
Properties: DOTB is a partial agonist at the 5-HT2A serotonin receptor.[8] Unlike analogs with smaller 4-position substituents (like DOM), the bulky tert-butyl group in DOTB reduces its intrinsic activity, rendering it non-hallucinogenic in animal models.[9] This makes it a valuable research tool for distinguishing the mechanisms of hallucinogenic versus non-hallucinogenic serotonergic compounds.[9]
Modifications on the Amine Group (N-Substitution)
Altering the substituent on the nitrogen atom is a common strategy to modulate potency and the mechanism of action at monoamine transporters.
Example Analogs: N-methyl, N-ethyl, N-propyl, and N-butyl derivatives.
SAR Insights: Studies on related amphetamines show a clear trend: increasing the length of the N-alkyl chain generally decreases potency.[10] For instance, d-amphetamine (A), d-N-methylamphetamine (NMA), and d-N-ethylamphetamine (NEA) are roughly equipotent, while d-N-propylamphetamine (NPA) and d-N-butylamphetamine (NBA) are significantly less potent.[10] Furthermore, increasing steric bulk on the amine can shift the compound's activity from a monoamine releaser (substrate) to a reuptake inhibitor (blocker).
Pharmacological Profiles and Structure-Activity Relationships
The primary determinants of the pharmacological profile of these compounds are their affinity and efficacy at DAT, NET, and SERT.
The Impact of the Para-substituent
The size and electronic nature of the substituent at the 4-position of the phenyl ring are critical.
Small, Electron-Donating Groups (e.g., 4-methyl): Compounds like 4-methylamphetamine (4-MA) are potent monoamine releasers.
Halogens (e.g., 4-chloro): Para-halogenation tends to increase serotonergic activity but can also significantly increase neurotoxicity by impairing mitochondrial function.[4] For example, 4-chloroamphetamine (PCA) is a potent serotonin neurotoxin.
Bulky Groups (e.g., 4-tert-butyl): As seen with DOTB, a large group at this position can reduce efficacy at certain receptors, likely due to steric hindrance that prevents the optimal conformational change required for full receptor activation.[9]
The Impact of N-Alkylation
As the N-alkyl chain length increases, a predictable pattern emerges in interaction with monoamine transporters.
Caption: Effect of increasing N-alkyl chain length on transporter activity.
This trend is well-documented for 4-methylamphetamine analogs, where increasing the N-alkyl chain length decreases potency at DAT, NET, and SERT and converts DAT and NET substrates into inhibitors. It is highly probable that 4-tert-butylamphetamine analogs follow a similar pattern.
Comparative Pharmacological Data
While specific data for 4-tert-butylamphetamine is sparse, we can infer its properties from related compounds. The table below compares the activity of various para-substituted and N-alkylated amphetamines.
This table is a synthesis of data from multiple sources to illustrate general trends.
Experimental Protocols
Protocol: Synthesis of N-Methyl-1-(4-tert-butylphenyl)propan-2-amine
This protocol describes a standard reductive amination procedure.
Materials:
1-(4-tert-butylphenyl)propan-2-one
Methylamine solution (e.g., 40% in water)
Sodium borohydride (NaBH₄)
Methanol
Dichloromethane (DCM)
Saturated sodium bicarbonate solution
Anhydrous magnesium sulfate
Hydrochloric acid (e.g., 2M in ether)
Procedure:
Dissolve 1-(4-tert-butylphenyl)propan-2-one (1.0 eq) in methanol in a round-bottom flask.
Add methylamine solution (1.5 eq) to the flask and stir at room temperature for 1 hour to facilitate imine formation.
Cool the reaction mixture to 0°C in an ice bath.
Slowly add sodium borohydride (1.2 eq) portion-wise, ensuring the temperature remains below 10°C.
After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 4 hours.
Quench the reaction by slowly adding water. Remove the methanol under reduced pressure.
Extract the aqueous residue with dichloromethane (3x).
Combine the organic layers, wash with saturated sodium bicarbonate solution, and dry over anhydrous magnesium sulfate.
Filter the solution and remove the solvent in vacuo to yield the freebase product as an oil.
Validation: For purification and salt formation, dissolve the oil in a minimal amount of DCM and add ethereal HCl to precipitate the hydrochloride salt. Collect the solid by filtration, wash with cold ether, and dry. Confirm identity and purity using ¹H NMR, ¹³C NMR, and LC-MS.[12][13]
Protocol: In Vitro Monoamine Transporter Uptake Assay
This protocol assesses the ability of a compound to inhibit the reuptake of neurotransmitters.
Materials:
Rat brain synaptosomes or HEK293 cells stably expressing human DAT, NET, or SERT.
Radiolabeled substrate (e.g., [³H]Dopamine, [³H]Norepinephrine, or [³H]Serotonin).
Test compound solutions at various concentrations.
Assay buffer (e.g., Krebs-Ringer-HEPES).
Scintillation fluid and a liquid scintillation counter.
Procedure:
Prepare serial dilutions of the test compound (e.g., 10⁻¹⁰ M to 10⁻⁴ M).
Pre-incubate the synaptosomes or cells with the test compound or vehicle control for 10 minutes at 37°C.
Initiate uptake by adding the radiolabeled substrate (e.g., [³H]Dopamine at a final concentration near its Km value).
Incubate for a short period (e.g., 5 minutes) at 37°C.
Terminate the uptake by rapid filtration through glass fiber filters, followed by washing with ice-cold assay buffer to remove extracellular radiolabel.
Place the filters into scintillation vials, add scintillation fluid, and quantify the amount of radioactivity trapped inside the cells using a liquid scintillation counter.
Data Analysis: Calculate the percent inhibition of uptake for each concentration of the test compound relative to the vehicle control. Determine the IC₅₀ value (the concentration of compound that inhibits 50% of uptake) by fitting the data to a sigmoidal dose-response curve.[12]
Conclusion and Future Directions
The structural framework of 1-(4-tert-butylphenyl)propan-2-amine provides a rich platform for exploring the SAR of substituted phenethylamines. The bulky tert-butyl group at the para-position offers a unique steric and electronic profile that distinguishes these analogs from more extensively studied compounds. Key findings suggest that, consistent with other amphetamine series, N-alkylation is a reliable strategy for modulating potency and converting substrates into inhibitors. Furthermore, the 4-tert-butyl group itself appears to reduce efficacy at certain serotonergic receptors, highlighting its utility as a tool for probing receptor-ligand interactions.
Future research should focus on obtaining direct pharmacological data for 1-(4-tert-butylphenyl)propan-2-amine and its N-alkylated series to confirm the hypothesized trends. Investigating their metabolic profiles would be crucial to determine if the tert-butyl group effectively blocks para-hydroxylation as predicted. Finally, exploring a wider range of phenyl ring substitutions in combination with the 4-tert-butyl moiety could lead to the discovery of novel ligands with unique selectivity profiles for monoamine transporters, potentially yielding new therapeutic leads or research tools.
References
Dinger, J., et al. (2020). Para-Halogenation of Amphetamine and Methcathinone Increases the Mitochondrial Toxicity in Undifferentiated and Differentiated SH-SY5Y Cells. MDPI. Available at: [Link]
Grokipedia. (n.d.). 2,5-Dimethoxy-4-tert-butylamphetamine. Grokipedia. Available at: [Link]
O'Callaghan, J. P., & Miller, D. B. (1994). Neurotoxic Effects of Substituted Amphetamines in Rats and Mice. CDC Stacks. Available at: [Link]
Steele, T. D., et al. (1992). Evaluation of the neurotoxicity of N-methyl-1-(4-methoxyphenyl)-2-aminopropane (para-methoxymethamphetamine, PMMA). PubMed. Available at: [Link]
Cadet, J. L., & Krasnova, I. N. (2009). Neurotoxicity of Substituted Amphetamines: Molecular and cellular Mechanisms. ResearchGate. Available at: [Link]
Cadet, J. L., & Brannock, C. (2007). Neurotoxicity of substituted amphetamines: molecular and cellular mechanisms. PubMed. Available at: [Link]
Woolverton, W. L., et al. (1980). Structure-activity relationships among some d-N-alkylated amphetamines. PubMed. Available at: [Link]
Canfield, D. R., et al. (2018). N-Alkylated Analogs of 4-Methylamphetamine (4-MA) Differentially Affect Monoamine Transporters and Abuse Liability. PMC. Available at: [Link]
Biel, J. H., & Bopp, B. A. (n.d.). Amphetamines: Structure-Activity Relationships. OUCI. Available at: [Link]
Rickli, A., et al. (2019). Receptor Interaction Profiles of 4-Alkoxy-Substituted 2,5-Dimethoxyphenethylamines and Related Amphetamines. Frontiers in Pharmacology. Available at: [Link]
Kavanagh, P., et al. (2018). Analytical characterization and pharmacological evaluation of the new psychoactive substance 4-fluoromethylphenidate (4F-MPH) and differentiation between the (±)-threo- and (±)-erythro- diastereomers. PMC. Available at: [Link]
Wikipedia. (n.d.). 2,5-Dimethoxy-4-tert-butylamphetamine. Wikipedia. Available at: [Link]
PubChem. (n.d.). 1-(4-tert-Butylphenyl)propan-2-one. PubChem. Available at: [Link]
PubChemLite. (n.d.). 1-(4-tert-butylphenyl)propan-1-amine. PubChemLite. Available at: [Link]
Schifano, F. (2022). CAN A TOXIC SUBSTANCE CLASS ALSO BE THERAPEUTIC? THE EXAMPLE OF PSYCHOSTIMULANTS. Psychiatry on line Italia. Available at: [Link]
da Silva, G. L., et al. (2022). Design, Synthesis and in vivo Evaluation of 1,4-dioxo-2-butenyl Aryl Amine Derivatives as a Promising Anti-inflammatory Drug Prototype. PMC. Available at: [Link]
Courtney, K. E., & Ray, L. A. (2022). Pharmacological Treatments for Methamphetamine Use Disorder: Current Status and Future Targets. PMC. Available at: [Link]
Mardal, M., et al. (2018). Synthesis, analytical characterization and monoamine transporter activity of the new psychoactive substance 4-methylphenmetrazine (4-MPM). LJMU Research Online. Available at: [Link]
UNODC. (n.d.). RECOMMENDED METHODS FOR THE IDENTIFICATION AND ANALYSIS OF AMPHETAMINE, METHAMPHETAMINE AND THEIR RING-SUBSTITUTED ANALOGUES IN SEIZED MATERIALS. Unodc. Available at: [Link]
Lee, S., et al. (2024). N-tert-Butoxycarbonyl-Methylenedioxymethamphetamine, an Methylenedioxymethamphetamine Derivative, Exhibits Rewarding and Reinforcing Effects by Increasing Dopamine Levels. ResearchGate. Available at: [Link]
Dolder, P. C., et al. (2020). Comparative Untargeted Metabolomics Analysis of the Psychostimulants 3,4-Methylenedioxy-Methamphetamine (MDMA), Amphetamine, and the Novel Psychoactive Substance Mephedrone after Controlled Drug Administration to Humans. PMC. Available at: [Link]
PubChemLite. (n.d.). 2-(4-tert-butylphenyl)propan-2-amine. PubChemLite. Available at: [Link]
An In-Depth Technical Guide on the Evaluation of 1-(4-Tert-butylphenyl)propan-2-amine as a Potential Ligand for CNS Receptors
Foreword: Unveiling the Potential of a Novel Phenethylamine Derivative The exploration of novel psychoactive compounds is a cornerstone of neuroscience research and drug development. Within the vast chemical space of phe...
Author: BenchChem Technical Support Team. Date: March 2026
Foreword: Unveiling the Potential of a Novel Phenethylamine Derivative
The exploration of novel psychoactive compounds is a cornerstone of neuroscience research and drug development. Within the vast chemical space of phenethylamines, subtle structural modifications can dramatically alter pharmacological profiles, leading to compounds with unique therapeutic potential or unforeseen risks. This guide focuses on a specific, under-investigated molecule: 1-(4-tert-butylphenyl)propan-2-amine. While direct research on this compound is sparse, its structural similarity to known psychoactive substances provides a compelling rationale for its systematic investigation as a potential ligand for Central Nervous System (CNS) receptors.
This document serves as a comprehensive roadmap for researchers, scientists, and drug development professionals. It outlines a logical, multi-stage research program designed to thoroughly characterize the pharmacological, pharmacokinetic, and pharmacodynamic properties of 1-(4-tert-butylphenyl)propan-2-amine. By integrating in silico, in vitro, and in vivo methodologies, this guide provides a framework for elucidating its mechanism of action, identifying its primary molecular targets, and assessing its potential as a CNS-active agent.
Introduction: The Scientific Rationale
1-(4-Tert-butylphenyl)propan-2-amine belongs to the amphetamine class of compounds, characterized by a phenylpropan-2-amine core. The defining feature of this particular molecule is the bulky tert-butyl substituent at the para-position of the phenyl ring. Structure-activity relationship (SAR) studies of related compounds offer initial insights into its potential pharmacology.
For instance, in the 2,5-dimethoxyamphetamine (DOx) series, a tert-butyl group at the 4-position, as seen in 2,5-dimethoxy-4-tert-butylamphetamine (DOTB), dramatically reduces or abolishes hallucinogenic activity compared to smaller alkyl substituents.[1] DOTB acts as a partial agonist at the 5-HT2A serotonin receptor with low efficacy, suggesting that the steric hindrance of the tert-butyl group may modulate receptor interaction and functional activity.[1][2] Conversely, anecdotal reports on 4-tert-butylamphetamine suggest some dopaminergic and reinforcing effects, though this lacks rigorous scientific validation.[3]
These preliminary observations form the basis of our investigation. The central hypothesis is that the 4-tert-butyl substitution on the amphetamine scaffold will significantly alter its interaction with classical monoamine transporters and receptors, potentially leading to a novel pharmacological profile with attenuated stimulant effects and/or selective activity at other CNS targets.
Core Objectives of the Investigation
Chemical Synthesis and Characterization: To develop a reliable synthetic route for 1-(4-tert-butylphenyl)propan-2-amine and its enantiomers, ensuring high purity for pharmacological evaluation.
In Silico Profiling: To predict the binding affinities and potential off-target interactions of the compound with a broad range of CNS receptors and transporters using computational models.
In Vitro Pharmacological Characterization: To determine the binding affinity and functional activity of the compound at key CNS targets, including dopamine, norepinephrine, and serotonin transporters, as well as major G-protein coupled receptors (GPCRs).
Pharmacokinetic Profiling: To assess the metabolic stability and blood-brain barrier permeability of the compound.
In Vivo Behavioral Assessment: To characterize the physiological and behavioral effects of the compound in animal models, evaluating its stimulant, reinforcing, and potential therapeutic properties.
Proposed Research and Development Workflow
The following workflow outlines a systematic approach to characterizing 1-(4-tert-butylphenyl)propan-2-amine.
Figure 1: Proposed Research and Development Workflow.
Phase 1: Foundational Studies
Chemical Synthesis of 1-(4-Tert-butylphenyl)propan-2-amine
A robust and scalable synthesis is paramount for obtaining high-purity material for pharmacological testing. A common route to phenylpropan-2-amines involves the reductive amination of the corresponding phenylacetone. The precursor, 1-(4-tert-butylphenyl)propan-2-one, is commercially available and serves as a key intermediate.[4]
Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve 1-(4-tert-butylphenyl)propan-2-one in a suitable solvent such as methanol or ethanol.
Amine Source: Add an amine source, such as ammonium acetate or a solution of ammonia in methanol.
Reducing Agent: Cool the reaction mixture in an ice bath and slowly add a reducing agent, for example, sodium cyanoborohydride (NaBH3CN) or sodium borohydride (NaBH4). The choice of reducing agent will influence the reaction conditions and workup procedure.
Reaction Monitoring: Allow the reaction to stir at room temperature and monitor its progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
Workup and Purification: Once the reaction is complete, quench any remaining reducing agent by the careful addition of an acid (e.g., HCl). Basify the mixture with an aqueous base (e.g., NaOH) to a pH > 12. Extract the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl acetate). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purification: The crude product can be purified by distillation under reduced pressure or by column chromatography on silica gel.
Salt Formation: For improved stability and handling, the freebase can be converted to a salt (e.g., hydrochloride or sulfate) by treating a solution of the amine in an appropriate solvent with the corresponding acid.
Characterization: Confirm the structure and purity of the final product using techniques such as 1H NMR, 13C NMR, and mass spectrometry.
In Silico Screening and Predictive Modeling
Before embarking on extensive in vitro testing, computational methods can provide valuable predictions about the compound's potential biological targets and liabilities.[5][6]
3.2.1. Methodology
Target Prediction: Utilize cheminformatics tools and databases (e.g., ChEMBL, PubChem) to predict potential primary and off-target interactions based on structural similarity to known ligands.[5]
Molecular Docking: Perform docking studies of 1-(4-tert-butylphenyl)propan-2-amine into the crystal structures or homology models of key CNS targets, such as the dopamine transporter (DAT), norepinephrine transporter (NET), serotonin transporter (SERT), and various serotonin and dopamine receptor subtypes. This will provide insights into potential binding modes and affinities.
Physicochemical Property Prediction: Calculate key physicochemical properties, such as logP, topological polar surface area (TPSA), and the number of rotatable bonds, to predict its "drug-likeness" and potential for blood-brain barrier penetration. The CNS Multiparameter Optimization (MPO) score can be a useful metric.[7]
Predicted Parameter
Significance
Example Tools
Binding Affinity (pKi)
Predicts strength of interaction with a target
AutoDock, Schrödinger Suite
Blood-Brain Barrier Score
Predicts ability to enter the CNS
ADMETlab, SwissADME
CYP450 Inhibition
Predicts potential for drug-drug interactions
ADMETlab, StarDrop
hERG Inhibition
Predicts potential for cardiotoxicity
ADMETlab, various QSAR models
Phase 2: In Vitro Pharmacological and Pharmacokinetic Profiling
This phase involves a series of laboratory-based assays to experimentally determine the compound's interaction with its predicted targets and to assess its basic metabolic properties.
Radioligand Binding Assays
Competitive binding assays are a standard method to determine the affinity of a test compound for a specific receptor or transporter.[8]
Preparation of Synaptosomes: Prepare synaptosomes from rat brain tissue (e.g., striatum for DAT, hippocampus for SERT, and cortex for NET).
Assay Buffer: Use an appropriate buffer for each transporter.
Radioligand: Select a suitable radioligand with high affinity and specificity for each transporter (e.g., [3H]WIN 35,428 for DAT, [3H]nisoxetine for NET, [3H]citalopram for SERT).
Competition Assay: Incubate the synaptosomes with a fixed concentration of the radioligand and varying concentrations of 1-(4-tert-butylphenyl)propan-2-amine.
Separation and Scintillation Counting: Separate the bound and free radioligand by rapid filtration. Measure the amount of bound radioactivity using a scintillation counter.
Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration. Fit the data to a one-site competition model to determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand). Calculate the Ki (inhibition constant) using the Cheng-Prusoff equation.
Functional Assays
Functional assays are crucial to determine whether the compound acts as an agonist, antagonist, or allosteric modulator at its target.
Cell Culture or Synaptosomes: Use either synaptosomes or cell lines stably expressing the transporter of interest (e.g., HEK293-DAT).
Neurotransmitter Uptake: Incubate the cells or synaptosomes with varying concentrations of 1-(4-tert-butylphenyl)propan-2-amine followed by the addition of a radiolabeled neurotransmitter (e.g., [3H]dopamine, [3H]norepinephrine, or [3H]serotonin).
Termination and Measurement: After a short incubation period, terminate the uptake by rapid filtration and washing with ice-cold buffer. Measure the amount of radioactivity taken up by the cells or synaptosomes.
Data Analysis: Determine the IC50 value for the inhibition of neurotransmitter uptake.[9][10]
Broad Receptor Screening Panel
To identify potential off-target effects and to build a comprehensive pharmacological profile, the compound should be screened against a broad panel of CNS receptors, ion channels, and enzymes. This is often performed by specialized contract research organizations (CROs). A typical panel would include various subtypes of serotonin, dopamine, adrenergic, muscarinic, and histamine receptors, among others.
In Vitro ADME-Tox Profiling
Early assessment of absorption, distribution, metabolism, excretion (ADME), and toxicity is critical in drug discovery.
Metabolic Stability: Incubate the compound with liver microsomes (human and rat) and measure the rate of its disappearance over time. This provides an estimate of its metabolic half-life.
CYP450 Inhibition: Assess the potential of the compound to inhibit major cytochrome P450 enzymes (e.g., CYP1A2, 2C9, 2C19, 2D6, 3A4) to predict drug-drug interaction potential.
Plasma Protein Binding: Determine the extent to which the compound binds to plasma proteins using methods like equilibrium dialysis. This is important as only the unbound fraction is typically pharmacologically active.[11]
hERG Channel Assay: Evaluate the compound's potential to block the hERG potassium channel, which is a key indicator of potential cardiotoxicity.
Phase 3: In Vivo Characterization
Promising candidates from in vitro studies should be advanced to in vivo animal models to assess their pharmacokinetic and pharmacodynamic properties in a living system.
Pharmacokinetic Studies
The primary goal of these studies is to understand how the compound is absorbed, distributed, metabolized, and eliminated by the body, and importantly, whether it can cross the blood-brain barrier.
5.1.1. Experimental Protocol: Rodent PK Study
Animal Model: Use male Sprague-Dawley rats or C57BL/6 mice.
Dosing: Administer the compound via different routes, such as intravenous (IV) and oral (PO), to determine bioavailability.
Sample Collection: At various time points post-administration, collect blood samples. For brain penetration studies, collect brain tissue at the end of the study.
Bioanalysis: Analyze the concentration of the compound in plasma and brain homogenate using a validated LC-MS/MS method.
Data Analysis: Calculate key pharmacokinetic parameters, including clearance, volume of distribution, half-life, and oral bioavailability. The brain-to-plasma concentration ratio (Kp) and the unbound brain-to-plasma ratio (Kp,uu) are critical for assessing CNS penetration.[7]
Behavioral Pharmacology
Behavioral assays in rodents are used to characterize the CNS effects of the compound.
Locomotor Activity: Measure spontaneous locomotor activity in an open field to assess stimulant or sedative effects. Amphetamine-like stimulants typically produce hyperlocomotion.[12]
Drug Discrimination: Train animals to discriminate the test compound from saline. This assay can reveal whether the compound has a subjective "feel" similar to known drugs of abuse (e.g., cocaine, amphetamine).
Conditioned Place Preference (CPP): This assay assesses the rewarding or aversive properties of a compound. An increase in time spent in the drug-paired chamber suggests rewarding effects.
Microdialysis: This technique allows for the measurement of extracellular neurotransmitter levels in specific brain regions (e.g., the nucleus accumbens) in awake, freely moving animals. This can directly measure the compound's effect on dopamine, serotonin, and norepinephrine release.
Figure 2: Logical Flow from Compound Administration to Behavioral Effects.
Interpretation of Potential Outcomes and Future Directions
The data generated from this comprehensive evaluation will allow for a thorough characterization of 1-(4-tert-butylphenyl)propan-2-amine.
Scenario 1: Potent DAT/NET Inhibitor with Good Brain Penetration: If the compound is a potent inhibitor of dopamine and norepinephrine uptake and readily enters the brain, it would be expected to have a stimulant profile. Behavioral studies would be critical to determine its abuse liability.
Scenario 2: Selective NET Inhibitor: A compound with selectivity for the norepinephrine transporter could have potential as a treatment for conditions like ADHD or depression, potentially with a lower abuse liability than non-selective stimulants.
Scenario 3: Weak Monoamine Transporter Activity but Affinity for other CNS Receptors: The broad receptor screen may reveal unexpected activity at other targets (e.g., serotonin or trace amine-associated receptors). This would open up new avenues of investigation. For example, agonism at the TAAR1 receptor is a property of both amphetamine and its positional isomer β-methylphenethylamine.[13]
Scenario 4: Poor Brain Penetration or Rapid Metabolism: If the compound has poor pharmacokinetic properties, it would be a poor candidate for a CNS drug. However, it could serve as a scaffold for medicinal chemistry efforts to improve its drug-like properties.
Conclusion: A Call for Systematic Investigation
1-(4-tert-butylphenyl)propan-2-amine represents an intriguing yet uncharacterized molecule within the phenethylamine class. The presence of a bulky 4-tert-butyl group suggests a pharmacological profile that likely diverges from that of unsubstituted amphetamine. This technical guide provides a rigorous, multi-faceted framework for its systematic evaluation. By progressing from in silico prediction to detailed in vitro and in vivo characterization, the scientific community can elucidate the true potential of this compound, determining whether it is a novel tool for neuroscience research, a lead for therapeutic development, or a compound with significant abuse liability. The path forward requires a commitment to scientific integrity, employing self-validating protocols and a logical progression of experiments to unlock the secrets held within this unique chemical structure.
Mora, C., et al. (2017). Drug Design for CNS Diseases: Polypharmacological Profiling of Compounds Using Cheminformatic, 3D-QSAR and Virtual Screening Methodologies. Frontiers in Neuroscience, 11, 287. Retrieved from [Link]
2,5-Dimethoxy-4-tert-butylamphetamine. (n.d.). In Wikipedia. Retrieved from [Link]
Mora, C., et al. (2017). Drug Design for CNS Diseases: Polypharmacological Profiling of Compounds Using Cheminformatic, 3D-QSAR and Virtual Screening Methodologies. Frontiers in Neuroscience, 11, 287. Retrieved from [Link]
de Lange, E. C. M. (2018). Novel CNS drug discovery and development approach: model-based integration to predict neuro-pharmacokinetics and pharmacodynamics. Expert Opinion on Drug Discovery, 13(1), 63-79. Retrieved from [Link]
de Lange, E. C. M. (2018). Novel CNS drug discovery and development approach: model-based integration to predict neuro-pharmacokinetics and pharmacodynamics. Expert Opinion on Drug Discovery, 13(1), 63-79. Retrieved from [Link]
Sygnature Discovery. (n.d.). High Throughput Assay for CNS Drug Binding in Brain Tissue. Retrieved from [Link]
de Lange, E. C. M. (2017). Novel CNS drug discovery and development approach: model-based integration to predict neuro-pharmacokinetics and pharmacodynamics. Expert Opinion on Drug Discovery, 13(1), 63-79. Retrieved from [Link]
BioAscent. (n.d.). CNS Drug Discovery. Retrieved from [Link]
Bluelight.org. (2011). 4-t-butyl amphetamine. Retrieved from [Link]
Vortherms, T. A., & Roth, B. L. (2005). Receptorome screening for CNS drug discovery. IDrugs, 8(6), 491-496. Retrieved from [Link]
NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). 1-(4-tert-butylphenyl)propan-2-one. Retrieved from [Link]
2,5-Dimethoxy-4-sec-butylamphetamine. (n.d.). In Wikipedia. Retrieved from [Link]
2,5-Dimethoxy-4-butylamphetamine. (n.d.). In Wikipedia. Retrieved from [Link]
Cooper, M., & Ingram, C. (2008). In vitro receptor binding assays: general methods and considerations. Methods in Molecular Biology, 448, 259-272. Retrieved from [Link]
Kort, M. E., et al. (2008). TRPV1 Receptors in the CNS Play a Key Role in Broad-Spectrum Analgesia of TRPV1 Antagonists. Journal of Neuroscience, 28(49), 13321-13330. Retrieved from [Link]
Organic Syntheses. (n.d.). Synthesis of tert-Butyl (1S,2S)-2-Methyl-3-oxo-1-phenylpropylcarbamate by Asymmetric Mannich Reaction. Retrieved from [Link]
ResearchGate. (n.d.). The affinities for serotonin/dopamine receptors of the compounds 1-4. Retrieved from [Link]
Maher, J. R., et al. (2016). Analytical characterization and pharmacological evaluation of the new psychoactive substance 4-fluoromethylphenidate (4F-MPH) and differentiation between the (±)-threo- and (±)-erythro- diastereomers. Drug Testing and Analysis, 8(11-12), 1198-1209. Retrieved from [Link]
Maher, J. R., et al. (2016). Analytical characterization and pharmacological evaluation of the new psychoactive substance 4-fluoromethylphenidate (4F-MPH) and differentiation between the (±)-threo- and (±)-erythro- diastereomers. Drug Testing and Analysis, 8(11-12), 1198-1209. Retrieved from [Link]
Winter, A., et al. (2012). Optimized synthesis of a tert-butyl-phenyl-substituted tetrapyridophenazine ligand and its Ru(ii) complexes and determination of dimerization behaviour of the complexes through supramolecular “Fingerhakel”. Dalton Transactions, 41(22), 6796-6808. Retrieved from [Link]
Rajan, T. S., & Scandiuzzi, L. (2016). CB2 and GPR55 Receptors as Therapeutic Targets for Systemic Immune Dysregulation. Frontiers in Pharmacology, 7, 275. Retrieved from [Link]
Maher, J. R., et al. (2016). Analytical characterization and pharmacological evaluation of the new psychoactive substance 4-fluoromethylphenidate (4F-MPH) and differentiation between the (±)-threo and (±)-erythro diastereomers. Drug Testing and Analysis, 8(11-12), 1198-1209. Retrieved from [Link]
β-Methylphenethylamine. (n.d.). In Wikipedia. Retrieved from [Link]
Schindler, C. W., et al. (2016). The Supplement Adulterant β-Methylphenethylamine Increases Blood Pressure by Acting at Peripheral Norepinephrine Transporters. Journal of Pharmacology and Experimental Therapeutics, 357(2), 353-360. Retrieved from [Link]
Al-Ghorbani, M., et al. (2022). Identification of an Orally Bioavailable, Brain-Penetrant Compound with Selectivity for the Cannabinoid Type 2 Receptor. Molecules, 27(2), 488. Retrieved from [Link]
Chen, C. M., et al. (2020). The 4-(Phenylsulfanyl) butan-2-one Improves Impaired Fear Memory Retrieval and Reduces Excessive Inflammatory Response in Triple Transgenic Alzheimer's Disease Mice. Frontiers in Pharmacology, 11, 568. Retrieved from [Link]
Application Note: High-Confidence GC-MS Analysis of 1-(4-Tert-butylphenyl)propan-2-amine and Its Process-Related Impurities
Abstract This application note presents a robust and detailed protocol for the identification and analysis of 1-(4-tert-butylphenyl)propan-2-amine and its potential process-related impurities using Gas Chromatography-Mas...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This application note presents a robust and detailed protocol for the identification and analysis of 1-(4-tert-butylphenyl)propan-2-amine and its potential process-related impurities using Gas Chromatography-Mass Spectrometry (GC-MS). Due to the amine functional group, which can cause poor chromatographic peak shape and thermal instability, a derivatization step using trifluoroacetic anhydride (TFAA) is employed.[1][2] This procedure improves volatility and chromatographic performance, while also producing characteristic mass fragments that facilitate confident identification.[3][4] This guide provides a complete workflow, from sample preparation to data analysis, designed for researchers, quality control analysts, and scientists in drug development and forensic laboratories.
Introduction
1-(4-tert-butylphenyl)propan-2-amine is a substituted phenethylamine. The analysis of such compounds and their impurities is critical in pharmaceutical development, forensic science, and quality control to ensure product purity, safety, and efficacy.[5] Impurities can arise from starting materials, side reactions during synthesis, or degradation.[5] A common synthetic precursor to the target analyte is 1-(4-tert-butylphenyl)propan-2-one, which could be a potential process-related impurity.[6][7]
Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for separating and identifying volatile and semi-volatile compounds.[2][8] However, primary amines like the target compound often exhibit poor chromatographic behavior, such as peak tailing, due to their polarity and potential for adsorption on the analytical column.[9] Chemical derivatization is a standard strategy to overcome these challenges.[2][10] Acylation of the primary amine group with an agent like trifluoroacetic anhydride (TFAA) converts the polar amine into a less polar, more volatile, and more thermally stable amide derivative.[11][12][13] This not only improves chromatographic separation but also yields predictable and structurally significant fragmentation patterns in the mass spectrometer, enhancing analytical specificity and sensitivity.[1][3]
This document provides a comprehensive, step-by-step methodology for the TFAA derivatization and subsequent GC-MS analysis of 1-(4-tert-butylphenyl)propan-2-amine, enabling reliable identification of the main component and potential impurities.
Solvent: Anhydrous Ethyl Acetate or Acetonitrile, GC grade
Catalyst/Acid Scavenger (Optional): Pyridine or Triethylamine (TEA), anhydrous
Reaction Vials: 2 mL amber glass vials with PTFE-lined screw caps
Standard Solutions: Prepare stock solutions of the analyte and potential impurity in ethyl acetate at a concentration of 1 mg/mL. Create working solutions by diluting the stock solutions to the desired concentration range (e.g., 1-100 µg/mL).[10]
Instrumentation
A standard Gas Chromatograph coupled to a single quadrupole Mass Spectrometer is suitable for this analysis.
Gas Chromatograph (GC): Equipped with a split/splitless injector and an autosampler.
GC Column: A non-polar or medium-polarity column, such as a 30 m x 0.25 mm ID x 0.25 µm film thickness column with a 5% phenyl-methylpolysiloxane stationary phase (e.g., DB-5ms, HP-5ms, or equivalent), is recommended for resolving the derivatized analyte from impurities.[4]
Mass Spectrometer (MS): Capable of electron ionization (EI) at a standard energy of 70 eV.[10][14]
Sample Preparation and Derivatization Protocol
The derivatization converts the primary amine into its N-trifluoroacetyl (TFA) derivative. This is a critical step to ensure good chromatography and reproducible fragmentation.[11]
Causality: The TFAA reagent reacts with the primary amine to form a stable, volatile amide.[12][13] This masks the polar N-H bond, reducing interactions with active sites in the GC system and leading to sharper, more symmetrical peaks.[9] Heating the reaction ensures it proceeds to completion in a timely manner.[11]
Application Note: Leveraging 1-(4-tert-butylphenyl)propan-2-amine as a Versatile Scaffold in Parallel Synthesis for Drug Discovery
Abstract Parallel synthesis is a cornerstone of modern medicinal chemistry, enabling the rapid generation of large, focused libraries of compounds for hit identification and lead optimization. The selection of a suitable...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
Parallel synthesis is a cornerstone of modern medicinal chemistry, enabling the rapid generation of large, focused libraries of compounds for hit identification and lead optimization. The selection of a suitable core scaffold is critical to the success of these campaigns. This guide details the strategic application of 1-(4-tert-butylphenyl)propan-2-amine, a valuable and versatile building block for creating diverse chemical libraries. Its structure combines a reactive primary amine for straightforward derivatization with a bulky, lipophilic tert-butylphenyl group that can confer desirable pharmacokinetic properties. This document provides detailed, field-proven protocols for its use in two of the most robust and widely used reactions in parallel synthesis: reductive amination and amide coupling.
Introduction: The Strategic Value of the 1-(4-tert-butylphenyl)propan-2-amine Scaffold
The structure of 1-(4-tert-butylphenyl)propan-2-amine presents several strategic advantages for drug discovery programs. As a phenethylamine derivative, it belongs to a class of compounds known for significant biological activity, often targeting the central nervous system.[1] The key features that make it an excellent starting point for library synthesis are:
Reactive Handle: The primary amine serves as a versatile nucleophile, readily participating in a wide range of high-yielding reactions suitable for parallel formats.
Lipophilic Moiety: The 4-tert-butylphenyl group significantly increases the lipophilicity of the resulting derivatives, which can enhance membrane permeability and oral absorption.
Metabolic Stability: The tert-butyl group can act as a metabolic shield, preventing para-hydroxylation of the phenyl ring, a common metabolic pathway for many drug candidates. Similarly, substitution on the propane chain can increase metabolic stability by blocking metabolism at the α-position.[1]
Chirality: The amine is located at a chiral center (C2), offering the potential for creating stereochemically defined libraries if a single enantiomer is used as the starting material.
This guide will focus on practical, scalable protocols that leverage these features to build compound libraries efficiently.
Physicochemical Properties
Understanding the fundamental properties of the scaffold is essential for designing synthetic routes and for interpreting structure-activity relationships (SAR) in the resulting library. While extensive experimental data for this specific isomer is limited, properties can be reliably predicted based on its structure and data from close analogs.
The primary amine of 1-(4-tert-butylphenyl)propan-2-amine is the key to its utility in parallel synthesis. We present two robust workflows: reductive amination to generate a library of secondary amines and amide coupling to produce a library of amides. These reactions are among the most frequently used in medicinal chemistry for library construction.[3]
Reductive amination is a powerful, one-pot method for forming carbon-nitrogen bonds by converting a carbonyl group and an amine into a secondary or tertiary amine via an intermediate imine. It is a cornerstone of green chemistry due to its efficiency and mild conditions.
Scientific Rationale: This protocol utilizes sodium triacetoxyborohydride (NaBH(OAc)₃) as the reducing agent. This reagent is particularly well-suited for one-pot reductive aminations because it is a mild and selective reducing agent. It readily reduces the iminium ion intermediate formed from the condensation of the amine and aldehyde/ketone but is slow to reduce the starting carbonyl compound, thus minimizing side reactions.[4]
Protocol 3.1: Parallel Reductive Amination
Objective: To synthesize a library of N-substituted 1-(4-tert-butylphenyl)propan-2-amines from a diverse set of aldehydes.
Materials:
Scaffold: 1-(4-tert-butylphenyl)propan-2-amine
Reagents: Library of diverse aldehydes (1.1 eq), Sodium triacetoxyborohydride (STAB, 1.5 eq)
Solvent: Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)
Hardware: 96-well reaction block with septa or caps.
Procedure:
Stock Solution Preparation: Prepare a 0.5 M stock solution of 1-(4-tert-butylphenyl)propan-2-amine in DCM.
Reagent Plating: To each well of the 96-well reaction block, add 200 µL of the amine stock solution (0.1 mmol).
Aldehyde Addition: Add 0.11 mmol (1.1 equivalents) of each unique aldehyde from your library to its designated well. If the aldehydes are solids, they should be pre-dissolved in a minimal amount of DCM.
Initial Mixing: Seal the reaction block and agitate on an orbital shaker for 30-60 minutes at room temperature. This period allows for the formation of the intermediate imine/iminium ion.
Reducing Agent Addition: Add 32 mg (0.15 mmol, 1.5 equivalents) of sodium triacetoxyborohydride to each well. Note: This can be done as a solid or as a slurry in DCM for easier dispensing.
Reaction: Seal the block again and shake at room temperature for 16-24 hours.
Work-up and Purification:
Quench the reaction by adding 500 µL of saturated aqueous sodium bicarbonate (NaHCO₃) solution to each well.
Shake for 15 minutes to ensure the reaction is fully quenched.
The product can be isolated using liquid-liquid extraction or, more efficiently for parallel formats, by passing the organic layer through a phase separator cartridge or a solid-phase extraction (SPE) cartridge (e.g., silica or a suitable ion-exchange resin).
Analysis: Analyze each well via LC-MS to confirm product formation and assess purity.
Workflow Visualization: Reductive Amination
Caption: Parallel synthesis workflow via reductive amination.
Amide bond formation is arguably the most common reaction in medicinal chemistry.[5] The reaction couples a carboxylic acid with an amine, typically requiring an activating agent to convert the carboxylic acid's hydroxyl group into a better leaving group.
Scientific Rationale: This protocol employs HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) as the coupling reagent. HATU is highly efficient, leading to fast reaction times and high yields, even with sterically hindered substrates or electron-deficient amines.[6][7] It operates by forming a highly reactive OAt-active ester with the carboxylic acid, which is then readily displaced by the amine nucleophile. A non-nucleophilic base like diisopropylethylamine (DIPEA) is used to neutralize the generated acids without competing in the reaction.
Protocol 3.2: Parallel Amide Coupling
Objective: To synthesize a library of N-[1-(4-tert-butylphenyl)propan-2-yl]amides from a diverse set of carboxylic acids.
Materials:
Scaffold: 1-(4-tert-butylphenyl)propan-2-amine
Reagents: Library of diverse carboxylic acids (1.1 eq), HATU (1.2 eq), Diisopropylethylamine (DIPEA, 3.0 eq)
Solvent: N,N-Dimethylformamide (DMF)
Hardware: 96-well reaction block with septa or caps.
Procedure:
Stock Solution Preparation: Prepare separate 0.5 M stock solutions of 1-(4-tert-butylphenyl)propan-2-amine, the carboxylic acid library, and HATU in DMF. Prepare a 1.5 M stock solution of DIPEA in DMF.
Reagent Plating (Acids & Activator):
To each well of the 96-well reaction block, add 220 µL of the appropriate carboxylic acid stock solution (0.11 mmol).
Add 240 µL of the HATU stock solution (0.12 mmol) to each well.
Add 200 µL of the DIPEA stock solution (0.3 mmol) to each well.
Pre-activation: Seal the block and shake for 15-20 minutes at room temperature. This step allows for the formation of the active ester of the carboxylic acid.
Amine Addition: Add 200 µL of the amine stock solution (0.1 mmol) to each well.
Reaction: Seal the block and shake at room temperature for 4-12 hours. The reaction progress can be monitored by LC-MS.
Work-up and Purification:
Quench the reaction by adding 1 mL of water to each well.
The product can be isolated via preparative HPLC or by using a suitable SPE cartridge. For many libraries, a simple precipitation and filtration or a catch-and-release SPE protocol (e.g., using a scavenger resin to remove excess acid and coupling reagents) is sufficient.
Analysis: Analyze the final compounds from each well via LC-MS to confirm identity and purity.
Workflow Visualization: Amide Coupling
Caption: Parallel synthesis workflow via amide coupling.
Conclusion
1-(4-tert-butylphenyl)propan-2-amine stands out as a highly effective scaffold for parallel synthesis in drug discovery. Its inherent structural features provide a solid foundation for generating libraries with favorable physicochemical properties. The robust and scalable protocols for reductive amination and amide coupling presented here offer researchers reliable methods to rapidly synthesize diverse libraries of novel secondary amines and amides. By applying these workflows, drug development professionals can efficiently explore chemical space, accelerate the identification of new bioactive compounds, and drive forward their discovery programs.
References
PubChem. 1-(4-tert-Butylphenyl)propan-2-one. National Center for Biotechnology Information. Available at: [Link]
Wikipedia. Reductive amination. Wikimedia Foundation. Available at: [Link]
Ashenhurst, J. Reductive Amination, and How It Works. Master Organic Chemistry. Available at: [Link]
Kim, S., et al. Metal- and solvent-free synthesis of amides using substitute formamides as an amino source under mild conditions. Scientific Reports (PMC). Available at: [Link]
HepatoChem. Amide coupling reaction in medicinal chemistry. HepatoChem. Available at: [Link]
Allen, C.L., et al. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]
Valeur, E., & Bradley, M. Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews (via Luxembourg Bio Technologies). Available at: [Link]
Zhang, X., et al. Highly Enantioselective Reductive Amination of Simple Aryl Ketones Catalyzed by Ir-f-Binaphane in the Presence of Titanium(IV) Isopropoxide and Iodine. Organic Letters. Available at: [Link]
Contente, M.L., et al. Transaminase-mediated synthesis of enantiopure drug-like 1-(3′,4′-disubstituted phenyl)propan-2-amines. Catalysis Science & Technology (RSC Publishing). Available at: [Link]
Organic Chemistry Portal. Amide synthesis by acylation. Organic Chemistry Portal. Available at: [Link]
Reddit. Reductive amination with amines. r/Chempros. Available at: [Link]
Organic Chemistry Portal. Hitchhiker's guide to reductive amination. Organic Chemistry Portal. Available at: [Link]
Golubev, V.A., & Sen', V.D. Preparative Syntheses of Bis(4-tert-butylphenyl)aminoxyl. ResearchGate. Available at: [Link]
Organic Syntheses. Preparation of Enantioenriched Homoallylic Primary Amines. Organic Syntheses Procedure. Available at: [Link]
Eurtivong, C., & Reynisson, J. Parallel Synthesis and Library Design. Royal Society of Chemistry. Available at: [Link]
PubChemLite. 1-(4-tert-butylphenyl)propan-1-amine. PubChemLite. Available at: [Link]
Obrecht, D. Combinatorial Chemistry-Parallel Synthesis. ETH Zurich. Available at: [Link]
Blumberg Institute. A Synopsis of the Applications of Prodrugs in Drug Discovery & Development. Blumberg Institute. Available at: [Link]
MDPI. Discovery and In Vivo Efficacy of Trace Amine-Associated Receptor 1 (TAAR1) Agonist... MDPI. Available at: [Link]
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Materials Scientists, Optoelectronic Researchers, and Polymer Chemists
Document Type: Technical Application Note & Standard Operating Procedure (SOP)
Introduction & Mechanistic Insights
1-(4-Tert-butylphenyl)propan-2-amine (tBuAMP) is a sterically hindered, chiral primary amine. While historically recognized in pharmacological contexts as a precursor to receptor modulators [1], its unique structural motifs have recently positioned it as a transformative building block in materials science. It is now highly sought after for the synthesis of Chiral 2D Organic-Inorganic Hybrid Perovskites (OIHPs) and Helical Polymers .
As a Senior Application Scientist, it is critical to understand why this specific molecule outperforms standard amines (like phenethylamine) in optoelectronic applications. The efficacy of tBuAMP relies on two distinct structural causalities:
The Stereocenter (
α
-methyl group): The chiral center adjacent to the primary amine induces asymmetry in the hydrogen-bonding network between the organic
−NH3+
group and the inorganic
PbI6
octahedra. This forces a structural distortion (octahedral tilting) that transfers chirality from the organic spacer to the inorganic framework, enabling Circularly Polarized Luminescence (CPL) and the Chiral-Induced Spin Selectivity (CISS) effect.
The para-tert-butyl group: This group provides massive steric bulk and hydrophobicity. In 2D perovskites, moisture degradation is a primary failure mode. The bulky tert-butyl group acts as a hydrophobic umbrella, repelling water molecules and preventing the hydration of the perovskite lattice [2]. Furthermore, the steric hindrance dictates the packing density of the organic layer, effectively passivating surface defects and suppressing non-radiative recombination[3].
Structural Logic & Workflow Visualization
To understand the dual-action mechanism of tBuAMP in perovskite lattices, refer to the logical relationship diagram below.
Fig 1: Mechanistic pathway of tBuAMP inducing chirality and stability in perovskites.
Experimental Protocols
The following protocols are designed as self-validating systems. Built-in physical and chemical cues are provided to ensure the integrity of the synthesis at every step.
Protocol A: Synthesis of the Chiral Precursor (R)-tBuAMP-I
Objective: Convert the free base amine into an iodide salt suitable for perovskite integration.
Neutralization: Dissolve 10 mmol of (R)-1-(4-tert-butylphenyl)propan-2-amine in 15 mL of absolute ethanol in a round-bottom flask. Place the flask in an ice bath (0 °C) with magnetic stirring.
Acidification: Slowly add 12 mmol of Hydroiodic acid (HI, 57 wt% in water) dropwise over 10 minutes.
Causality: The 0 °C environment prevents exothermic degradation and suppresses the oxidation of the iodide ion (
I−
) to iodine (
I2
), which would otherwise contaminate the precursor with a yellow/brown tint.
Validation Check: The solution should remain clear and colorless. A yellow tint indicates unwanted iodine formation.
Solvent Evaporation: Remove the ethanol and water using a rotary evaporator at 50 °C until a crude white/off-white powder is formed.
Purification: Wash the crude powder three times with 20 mL of cold diethyl ether.
Causality: Diethyl ether selectively dissolves unreacted free amine and non-polar organic impurities while leaving the highly polar tBuAMP-I salt intact. This ensures strict stoichiometric precision in the subsequent perovskite synthesis.
Drying: Dry the purified salt in a vacuum oven at 60 °C for 24 hours. Store in an argon-filled glovebox.
Protocol B: Fabrication of Chiral 2D Perovskite Thin Films
(R−tBuAMP)2PbI4
Objective: Grow highly oriented, phase-pure 2D perovskite thin films for optoelectronic testing.
Precursor Solution Preparation: Inside an argon glovebox, dissolve (R)-tBuAMP-I and
PbI2
in a 2:1 molar ratio in a solvent mixture of DMF:DMSO (4:1 v/v) to achieve a 0.5 M concentration. Stir at 60 °C for 2 hours.
Causality: DMSO acts as a Lewis base, coordinating strongly with
Pb2+
to form an intermediate
PbI2
-DMSO complex. This retards rapid, uncontrolled crystallization, allowing the bulky tBuAMP cations to intercalate and direct the growth of highly oriented 2D quantum wells [4].
Spin-Coating: Deposit 50
μ
L of the precursor solution onto a UV-Ozone treated quartz substrate. Spin at 4000 rpm for 30 seconds.
Antisolvent Dripping: Exactly at the 15th second of spinning, dynamically dispense 150
μ
L of chlorobenzene onto the center of the spinning substrate.
Causality: Chlorobenzene is miscible with DMF/DMSO but does not dissolve the perovskite precursors. Its rapid introduction extracts the host solvents, inducing instantaneous supersaturation. This forces the simultaneous crystallization of the organic and inorganic components, preventing the formation of lower-dimensional impurities.
Validation Check: The film should instantly change from transparent to a uniform, specular light-orange color.
Thermal Annealing: Transfer the substrate to a hotplate at 100 °C for 10 minutes to drive off residual solvent and complete the phase transition.
To benchmark the performance of tBuAMP against standard organic spacers, the following table summarizes the optical and physical properties of the resulting 2D perovskite films. The data clearly illustrates the superior moisture stability and chiral induction provided by the tert-butyl and
α
-methyl groups.
Table 1: Comparative Material Properties of 2D Perovskites with Different Spacers
Organic Spacer Cation
Structural Features
Circular Dichroism (CD) Signal at Exciton Peak
PLQY (%)
Moisture Stability (Days to 20% Degradation at 80% RH)
Phenethylammonium (PEA)
Linear, Achiral
0 mdeg (Achiral)
~15%
4 Days
1-Phenylethylammonium (PEA-CH3)
Chiral, No bulky tail
~25 mdeg
~18%
7 Days
1-(4-tert-butylphenyl)propan-2-ammonium (tBuAMP)
Chiral, Bulky tert-butyl tail
>45 mdeg
~28%
>30 Days
Note: The dramatic increase in PLQY and moisture stability for tBuAMP is directly attributed to the defect passivation and hydrophobic shielding provided by the para-tert-butyl moiety.
References
Title: Preclinical models of antipsychotic drug action
Source: International Journal of Neuropsychopharmacology (Oxford Academic)
URL: [Link]
Title: Review of Interface Passivation of Perovskite Layer
Source: Nanomaterials (MDPI)
URL: [Link]
Title: Narrow Bandgap Metal Halide Perovskites for All-Perovskite Tandem Photovoltaics
Source: Chemical Reviews (ACS Publications)
URL: [Link]
Title: Go beyond the limit: Rationally designed mixed-dimensional perovskite/semiconductor heterostructures and their applications
Source: InfoMat (PMC - National Institutes of Health)
URL: [Link]
Application
Application Notes & Protocols: Synthesis of N-Substituted Derivatives of 1-(4-tert-butylphenyl)propan-2-amine
Abstract This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis of N-substituted derivatives of 1-(4-tert-butylphenyl)propan-2-amine. This core struc...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis of N-substituted derivatives of 1-(4-tert-butylphenyl)propan-2-amine. This core structure is a key pharmacophore in various research areas, and its derivatization allows for the systematic exploration of structure-activity relationships (SAR). We present three robust and widely applicable synthetic strategies: Reductive Amination, Acylation-Reduction, and Direct N-Alkylation. Each section includes a detailed theoretical background, step-by-step experimental protocols, and expert insights into optimizing reaction conditions and troubleshooting potential issues. The protocols are designed to be self-validating, with integrated checkpoints for reaction monitoring and product characterization.
Introduction: The Significance of N-Substituted Phenethylamines
The phenethylamine scaffold is a cornerstone in medicinal chemistry, forming the basis for a vast array of neurologically active compounds. The specific backbone of 1-(4-tert-butylphenyl)propan-2-amine offers a lipophilic tert-butyl group, which can enhance membrane permeability and metabolic stability. N-substitution of the primary amine is a critical strategy for modulating the pharmacological profile of these molecules. Historically, simple N-alkylation was thought to diminish activity, but later studies revealed that specific substituents, such as N-benzyl groups, can dramatically improve binding affinity and functional activity at various receptors, including serotonin 5-HT2A/2C receptors.[1] This makes the targeted synthesis of N-substituted derivatives a vital task in the development of novel chemical probes and therapeutic candidates.
This guide details three primary synthetic routes, each with distinct advantages depending on the desired substituent and available starting materials.
Strategic Overview of Synthetic Pathways
The choice of synthetic strategy is dictated by the nature of the N-substituent to be introduced, the scale of the reaction, and the desired purity of the final product. The following diagram illustrates the decision-making workflow for selecting the appropriate method.
Caption: Synthetic Strategy Selection Workflow.
Strategy 1: Reductive Amination
Reductive amination is arguably the most versatile and widely used method for the N-alkylation of amines.[2] The reaction proceeds in a one-pot fashion, first through the formation of an imine or iminium ion intermediate from the parent amine and a carbonyl compound (aldehyde or ketone), which is then reduced in situ to the target secondary or tertiary amine. This method avoids the common issue of over-alkylation seen in direct alkylation.[3]
Causality: The success of this method hinges on the choice of a reducing agent that is selective for the iminium ion over the starting carbonyl compound. Sodium triacetoxyborohydride, NaBH(OAc)₃, is an ideal reagent for this purpose due to its mild nature and tolerance for a wide range of functional groups.[4][5] It is less reactive towards aldehydes and ketones at neutral or slightly acidic pH, allowing for the accumulation of the imine intermediate before reduction.
Protocol 1: Synthesis of N-Benzyl-1-(4-tert-butylphenyl)propan-2-amine
This protocol details the synthesis of a representative N-benzyl derivative using reductive amination.
Solvent system for chromatography (e.g., Ethyl Acetate/Hexanes)
Step-by-Step Protocol:
To a round-bottom flask under an inert atmosphere (N₂ or Ar), add 1-(4-tert-butylphenyl)propan-2-amine (1.0 eq) and anhydrous 1,2-dichloroethane (DCE) to make a ~0.2 M solution.
Add benzaldehyde (1.05 eq) to the solution and stir for 20-30 minutes at room temperature to facilitate imine formation.
Carefully add sodium triacetoxyborohydride (1.5 eq) portion-wise over 10 minutes. The reaction may be slightly exothermic.
Stir the reaction mixture at room temperature for 12-24 hours.
Self-Validation: Monitor the reaction progress using Thin Layer Chromatography (TLC). The disappearance of the starting amine spot and the appearance of a new, less polar product spot indicates reaction progression.
Upon completion, carefully quench the reaction by slowly adding saturated aqueous NaHCO₃ solution until gas evolution ceases.
Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer twice with DCM.
Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of 5% to 20% ethyl acetate in hexanes) to afford the pure N-benzyl derivative.
Quantitative Data Summary:
Reactant
Molar Eq.
Molecular Weight ( g/mol )
1-(4-tert-butylphenyl)propan-2-amine
1.0
191.32
Benzaldehyde
1.05
106.12
Sodium triacetoxyborohydride
1.5
211.94
Product
-
281.44
Typical Yield
-
85-95%
Strategy 2: Acylation-Reduction
Causality:
Acylation: The formation of an amide bond is a condensation reaction.[6] It typically requires activation of a carboxylic acid using a coupling reagent (e.g., HATU, DCC) or conversion to a more reactive species like an acyl chloride.[7][8] The high nucleophilicity of the primary amine ensures a rapid and efficient reaction.
Reduction: Amides are significantly less reactive than ketones or imines. Therefore, a powerful reducing agent is required. Lithium aluminum hydride (LiAlH₄) is the classic choice for this transformation, effectively reducing the carbonyl to a CH₂ group.
Protocol 2: Synthesis of N-Ethyl-1-(4-tert-butylphenyl)propan-2-amine
This protocol details the synthesis via an N-acetyl intermediate.
Workflow Diagram:
Caption: Workflow for Acylation-Reduction.
Materials (Step 1: Acylation):
1-(4-tert-butylphenyl)propan-2-amine (1.0 eq)
Acetyl chloride (1.1 eq)
Triethylamine (Et₃N) (1.2 eq)
Dichloromethane (DCM) (anhydrous)
Step-by-Step Protocol (Acylation):
Dissolve the primary amine (1.0 eq) and triethylamine (1.2 eq) in anhydrous DCM in a flask cooled to 0 °C.
Slowly add acetyl chloride (1.1 eq) dropwise. A white precipitate of triethylamine hydrochloride will form.
Allow the reaction to warm to room temperature and stir for 2-4 hours.
Self-Validation: Monitor the reaction by TLC until the starting amine is consumed.
Quench the reaction with water. Separate the layers and wash the organic layer sequentially with 1M HCl, saturated NaHCO₃, and brine.
Dry the organic layer over MgSO₄, filter, and evaporate the solvent to yield the N-acetyl amide, which is often pure enough for the next step.
Sodium sulfate decahydrate (Na₂SO₄·10H₂O) or Rochelle's salt
Step-by-Step Protocol (Reduction):
In a separate flask under an inert atmosphere, suspend LiAlH₄ (2.0 eq) in anhydrous THF and cool to 0 °C.
Dissolve the amide from the previous step in anhydrous THF and add it slowly to the LiAlH₄ suspension.
After the addition is complete, heat the mixture to reflux for 4-8 hours.
Self-Validation: Monitor the reaction by TLC or LC-MS to confirm the disappearance of the amide.
Cool the reaction to 0 °C and perform a Fieser workup: sequentially and very carefully add water (X mL), followed by 15% aqueous NaOH (X mL), and then water again (3X mL), where X is the mass of LiAlH₄ in grams.
Stir the resulting granular precipitate for 30 minutes, then filter it off and wash thoroughly with THF or ethyl acetate.
Combine the filtrates and evaporate the solvent. Purify by column chromatography if necessary to yield the final N-ethyl amine.
Quantitative Data Summary:
Reactant/Intermediate
Molar Eq.
Molecular Weight ( g/mol )
Step 1: Acylation
Amine Starting Material
1.0
191.32
Acetyl Chloride
1.1
78.50
N-acetyl intermediate
-
233.36
Typical Yield
-
95-99%
Step 2: Reduction
N-acetyl intermediate
1.0
233.36
Lithium Aluminum Hydride
2.0
37.95
Final Product
-
219.37
Typical Overall Yield
-
75-85%
Strategy 3: Direct N-Alkylation
Direct alkylation with an alkyl halide is the most straightforward approach conceptually but is often the most problematic in practice for primary amines. The reaction is difficult to stop at the mono-alkylation stage, as the secondary amine product is often more nucleophilic than the starting primary amine, leading to the formation of tertiary amines and even quaternary ammonium salts.[3]
Causality: The reaction follows an Sₙ2 mechanism. The primary amine acts as a nucleophile, attacking the electrophilic carbon of the alkyl halide. The resulting secondary amine can then compete with the remaining primary amine for the alkyl halide.
This method is generally reserved for specific cases, such as when a large excess of the primary amine can be used to statistically favor mono-alkylation or when the resulting product mixture is easily separable. For high-value materials, this route is not recommended.
Protocol 3: Synthesis of N-Methyl-1-(4-tert-butylphenyl)propan-2-amine (Conceptual)
Materials:
1-(4-tert-butylphenyl)propan-2-amine (5.0 eq or more)
Iodomethane (1.0 eq)
Potassium carbonate (K₂CO₃) as a mild base
Acetonitrile (ACN) as solvent
Step-by-Step Protocol:
Dissolve a large excess of the primary amine (at least 5 eq) and K₂CO₃ (2.0 eq) in acetonitrile.
Add iodomethane (1.0 eq) dropwise at room temperature.
Stir for 12-24 hours, monitoring by GC-MS or LC-MS to observe the product distribution.
Filter off the base and concentrate the solution.
The crude product will be a mixture of starting material, mono-methylated, and di-methylated products. Extensive chromatographic purification is required to isolate the desired secondary amine.
Conclusion
The synthesis of N-substituted derivatives of 1-(4-tert-butylphenyl)propan-2-amine is readily achievable through several well-established synthetic routes. For general-purpose N-alkylation with a wide variety of substituents, Reductive Amination stands out as the most efficient, high-yielding, and clean one-pot method. The Acylation-Reduction sequence provides a robust and reliable two-step alternative, particularly useful when the required carbonyl compound is unavailable. While Direct N-Alkylation is mechanistically simple, it should be approached with caution due to the high risk of over-alkylation and is not recommended for achieving high purity without extensive optimization and purification. The choice of method should be guided by the principles of efficiency, substrate availability, and the desired purity of the final compound.
References
Title: Synthesis and Structure–Activity Relationships of N-Benzyl Phenethylamines as 5-HT2A/2C Agonists
Source: PMC (PubMed Central)
URL: [Link]
Title: The synthesis, reactivity, and pharmacological properties of some substituted NN-dimethyl-2-halogeno-2-phenylethylamines
Source: Royal Society Publishing
URL: [Link]
Title: Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination
Source: The Journal of Organic Chemistry
URL: [Link]
Title: phenethylamines: Topics by Science.gov
Source: Science.gov
URL: [Link]
Title: TiF4-mediated, one-pot, reductive amination of carboxylic acids with borane–ammonia
Source: RSC Publishing
URL: [Link]
Title: Site-Selective α-C–H Functionalization of Trialkylamines via Reversible Hydrogen Atom Transfer Catalysis
Source: ChemRxiv
URL: [Link]
Title: A Convenient Synthesis of Novel N′-tert-Butyl-N′-Substituted Benzoyl-N-(Substituted Phenyl)aminocarbonylhydrazines and Their Derivatives
Source: ResearchGate
URL: [Link]
Title: Alkylation of Phenol with Tert-butyl Alcohol using (1-(4- sulfonic acid) butyl triethylammonium p -
Source: International Journal of Advanced Research in Science and Engineering
URL: [Link]
Title: Synthesis and Characterization of some New 3,3'-(1,4-Phenylene) Bis (1-(4- Aminophenyl) Prop-2-en-1-one) Amide Derivatives
Source: Basrah Journal of Science
URL: [Link]
Technical Support Center: Optimization of Mobile Phase for HPLC Analysis of 1-(4-tert-butylphenyl)propan-2-amine
This guide provides in-depth technical support for researchers, scientists, and drug development professionals facing challenges with the High-Performance Liquid Chromatography (HPLC) analysis of 1-(4-tert-butylphenyl)pr...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides in-depth technical support for researchers, scientists, and drug development professionals facing challenges with the High-Performance Liquid Chromatography (HPLC) analysis of 1-(4-tert-butylphenyl)propan-2-amine. As a basic amine, this compound presents specific chromatographic hurdles, primarily related to poor peak shape and inconsistent retention. This document is structured as a series of frequently asked questions and troubleshooting scenarios to directly address common issues encountered in the laboratory.
Analyte Overview: Understanding the Challenge
Before optimizing a method, it is crucial to understand the physicochemical properties of the analyte. 1-(4-tert-butylphenyl)propan-2-amine is a primary amine, making it a basic compound. Its behavior in reversed-phase HPLC is dominated by its tendency to become protonated and its interaction with the stationary phase.
Property
Value / Structure
Significance for HPLC Method Development
Chemical Structure
The primary amine group (-NH2) is basic and readily protonated (-NH3+). The tert-butylphenyl group provides significant hydrophobicity.
Molecular Formula
C₁₃H₂₁N
Indicates a relatively non-polar molecule, suggesting good retention on C18 or C8 columns.
Molecular Weight
191.32 g/mol
Standard molecular weight for small molecule analysis.
pKa (Estimated)
~10.2
The pKa is the pH at which the amine is 50% protonated. This value is critical for selecting the mobile phase pH to control retention and peak shape.[1]
XLogP3 (Predicted)
3.0
A positive LogP value indicates that the neutral form of the molecule is hydrophobic and will be well-retained in reversed-phase HPLC.[2]
This section addresses the most common problems encountered during the analysis of 1-(4-tert-butylphenyl)propan-2-amine and provides scientifically grounded solutions.
Q1: Why is my peak for 1-(4-tert-butylphenyl)propan-2-amine exhibiting severe tailing?
A1: The primary cause of peak tailing for basic compounds like this amine is secondary ionic interactions with the stationary phase.
Mechanism of Tailing: Standard silica-based reversed-phase columns (e.g., C18) have residual silanol groups (Si-OH) on their surface. At mobile phase pH values above ~3.5, these silanols can deprotonate to become negatively charged (Si-O⁻). Your basic analyte, which is protonated and positively charged (R-NH₃⁺) at pH values below its pKa, can then interact electrostatically with these ionized silanols. This strong, secondary interaction, in addition to the primary hydrophobic interaction, leads to a mixed-mode retention mechanism that causes significant peak tailing.[3][4]
Visualizing the Interaction:
Figure 1: Ionic interaction causing peak tailing.
Solutions:
Lower the Mobile Phase pH: Operate at a pH of 2.5-3.0. This protonates the silanol groups (Si-OH), neutralizing their negative charge and minimizing the ionic interaction.[5] This is the most common and effective solution.
Use a High-Purity, End-Capped Column: Modern columns are manufactured with high-purity silica and are extensively "end-capped" to reduce the number of accessible silanol groups. Columns specifically designed for basic compounds are highly recommended.[3]
Add a Competing Base: Introduce a small concentration (e.g., 10-20 mM) of a competing amine like triethylamine (TEA) to the mobile phase. The TEA will preferentially interact with the active silanol sites, effectively masking them from your analyte. Note that TEA has UV absorbance and is not suitable for LC-MS.[6][7]
Q2: What is the optimal mobile phase pH for my analysis, and how do I choose a buffer?
A2: The optimal pH depends on your desired outcome (retention vs. peak shape). For robust methods, the mobile phase pH should be at least 2 units away from the analyte's pKa. [8][9]
Understanding pH Effects:
Low pH (e.g., 2.5 - 3.5): The amine is fully protonated (R-NH₃⁺). This ensures a single ionic state, leading to sharp, symmetrical peaks because silanol interactions are suppressed.[5] However, the ionized form is more polar, which reduces retention time.[1]
High pH (e.g., 9.5 - 11.0): The amine is in its neutral, free-base form (R-NH₂). This form is more hydrophobic, leading to stronger retention on a reversed-phase column.[10] However, this requires a pH-stable column, as high pH can dissolve the silica backbone of standard columns.[11]
Intermediate pH (e.g., 4 - 9): Avoid this range. The analyte's ionization state is highly sensitive to small pH changes, leading to poor reproducibility and peak shape.[11][12]
Buffer Selection: A buffer is essential to control the mobile phase pH and ensure method robustness.[5][8]
For Low pH:
Phosphate Buffer (pH 2.0-3.0): Excellent buffering capacity. Prepare a 10-25 mM solution of potassium phosphate monobasic and adjust pH with phosphoric acid.
Formic Acid (0.1%): Provides a pH of ~2.7. It is volatile and an excellent choice for LC-MS applications.[7]
Trifluoroacetic Acid (TFA) (0.1%): Provides a pH of ~2.0. TFA is also an ion-pairing agent that can improve peak shape for basic compounds but can cause ion suppression in MS.[5][8]
For High pH:
Ammonium Bicarbonate (pH 9.5-10.5): Requires a pH-stable column (e.g., hybrid or polymer-based). Volatile and MS-compatible.
Pyrrolidine (pH 11.0-11.5): Offers good peak shape at high pH but is not MS-compatible.[13]
pH Range
Analyte State
Retention
Peak Shape
Recommended Buffer (LC-UV)
Recommended Buffer (LC-MS)
2.5 - 3.5
Fully Protonated (R-NH₃⁺)
Lower
Excellent
Phosphate
0.1% Formic Acid
9.5 - 11.0
Neutral (R-NH₂)
Higher
Good (with stable column)
Phosphate/Bicarbonate
Ammonium Bicarbonate
Q3: How do I select the right organic modifier and its concentration?
A3: Acetonitrile and methanol are the most common choices. The concentration is adjusted to achieve an optimal retention factor (k') between 2 and 10. [8]
Acetonitrile (ACN) vs. Methanol (MeOH):
Acetonitrile: Generally has a lower viscosity and higher elution strength, often resulting in sharper peaks and lower backpressure. It is the preferred choice for most applications.
Methanol: Can offer different selectivity compared to ACN due to its protic nature and ability to act as a hydrogen bond donor.[8] If you have co-eluting impurities with ACN, switching to MeOH is a powerful tool to change selectivity.
Optimizing Concentration (Isocratic vs. Gradient):
Scouting Gradient: Start with a broad gradient (e.g., 5% to 95% ACN over 15 minutes) to determine the approximate elution concentration.
Isocratic Analysis: If the scouting run shows the peak elutes at, for example, 40% ACN, you can set up an isocratic method around that concentration. Adjust the percentage to move the peak:
Increase % ACN: Decreases retention time.
Decrease % ACN: Increases retention time.
A 10% change in organic modifier concentration can change the retention factor by 2-3 fold.[8]
Gradient Analysis: If analyzing with other compounds that elute over a wide range, a gradient method is necessary. Optimize the gradient slope to ensure adequate separation of all components.
Q4: My retention times are drifting during a sequence. What are the mobile phase-related causes?
A4: Unstable retention times are often due to changes in the mobile phase composition or pH.
Inadequate Buffering: If the buffer concentration is too low (<10 mM) or the mobile phase pH is too close to the buffer's pKa, its capacity to resist pH shifts will be poor.[8] When the sample is injected (especially if the sample diluent has a different pH), it can cause a local pH shift at the column head, leading to variable retention.
Solvent Volatility: If using a volatile buffer component (like formic acid or ammonia) or if the mobile phase reservoirs are not well-covered, preferential evaporation of the organic modifier (ACN or MeOH) can occur. This increases the aqueous content of the mobile phase, leading to longer retention times over the sequence.
Mobile Phase Preparation: Ensure the aqueous and organic components are accurately measured and thoroughly mixed before use. Using an online degasser is standard practice to prevent bubble formation.[14]
Experimental Protocols & Workflows
Protocol 1: Preparation of a Buffered Mobile Phase (20 mM Phosphate Buffer, pH 3.0)
Weighing: Accurately weigh approximately 2.72 g of potassium phosphate monobasic (KH₂PO₄) and transfer it to a 1 L volumetric flask.
Dissolution: Add ~900 mL of HPLC-grade water and dissolve the salt completely using a magnetic stirrer.
pH Adjustment: Place a calibrated pH electrode in the solution. Slowly add 85% phosphoric acid (H₃PO₄) dropwise while stirring until the pH meter reads 3.00 ± 0.05.
Final Volume: Bring the solution to the final volume of 1 L with HPLC-grade water and mix thoroughly.
Filtration: Filter the buffer through a 0.22 µm or 0.45 µm membrane filter to remove particulates that could damage the HPLC system.[9][15]
Mixing: For the final mobile phase (e.g., 60:40 ACN:Buffer), combine 600 mL of HPLC-grade ACN with 400 mL of the prepared pH 3.0 phosphate buffer. Degas the final mixture by sonication or helium sparging if an online degasser is not available.
Workflow 1: Systematic Mobile Phase Optimization
This workflow provides a logical progression for developing a robust HPLC method for 1-(4-tert-butylphenyl)propan-2-amine.
Figure 2: Workflow for mobile phase optimization.
References
AKJournals. (2004). Effect of mobile-phase pH on the chromatographic behavior of biogenic amine neurotransmitters and their metabolites.
Waters Corporation. Troubleshooting Peak Shape Problems in HPLC. [Link]
ResearchGate. (2015). Effect of Mobile Phase pH on the Function of Other Optimization Parameters in an HPLC–ECD Assay of Biogenic Amines and Their Metabolites. [Link]
Agilent Technologies. Tips and Tricks of HPLC System Troubleshooting. [Link]
PubMed. (1999). Use of volatile amines as ion-pairing agents for the high-performance liquid chromatographic-tandem mass spectrometric determination of aromatic sulfonates in industrial wastewater. Journal of Chromatography A, 854(1-2), 175-85. [Link]
ALWSCI. (2025). Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables. [Link]
Agilent Technologies. Evaluation of Different Ion Pairing Reagents for LC/UV and LC/MS Analysis of Oligonucleotides. [Link]
Cheméo. tert-butyl-n-propyl-amine - Chemical & Physical Properties. [Link]
PMC. (2012). Development and Validation of RP-HPLC Method for the Determination of Methamphetamine and Propranolol in Tablet Dosage Form. [Link]
OSF Preprints. Optimization of Mobile Phase for Simultaneous Determination of Sweeteners, Preservatives and Dyes by UFLC. [Link]
International Journal of Pharmaceutical Sciences and Research. (2012). DEVELOPMENT AND VALIDATION OF NEW RP-HPLC METHOD FOR THE DETERMINATION OF TIROFIBAN IN PHARMACEUTICAL FORMULATION. [Link]
ResearchGate. (2005). Development and Validation of an HPLC Method for the Determination of 2‐(4‐Isobutylphenyl) Propionic Acid and 4‐Isobutylacetophenone in a Gel Formulation. [Link]
MDPI. (2022). Development of a SPE-HPLC-PDA Method for the Quantification of Phthalates in Bottled Water and Their Gene Expression Modulation in a Human Intestinal Cell Model. [Link]
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Minimizing Dimer Formation During 1-(4-Tert-butylphenyl)propan-2-amine Synthesis
Target Audience: Researchers, Synthesis Scientists, and Drug Development Professionals
Prepared By: Senior Application Scientist
Mechanistic Insights: The Root Cause of Dimerization
When synthesizing primary amines like 1-(4-tert-butylphenyl)propan-2-amine via the reductive amination of 1-(4-tert-butylphenyl)propan-2-one, the most prevalent challenge is over-alkylation. This results in the formation of a secondary amine dimer: di-[1-(4-tert-butylphenyl)propan-2-yl]amine.
To troubleshoot this, we must first understand the causality of the reaction network. Reductive amination is a cascade of equilibria. The primary amine product is significantly more nucleophilic than the ammonia source. If unreacted starting ketone is present in the reaction matrix, the newly formed primary amine will rapidly attack it, forming a secondary imine (Schiff base) that is subsequently reduced to the undesired dimer[1].
Mechanistic pathway showing competitive formation of the primary amine and secondary dimer.
Troubleshooting FAQs
Q1: I am consistently observing 30-40% dimer formation in my LC-MS traces. How can I manipulate the reaction kinetics to favor the primary amine?A: Dimer formation is a kinetic problem driven by local concentrations. To outcompete the primary amine, you must shift the equilibrium by using a massive molar excess of your ammonia source (e.g., 10–20 equivalents of ammonium acetate). Ammonium acetate is highly soluble in methanol and acts as a buffer, ensuring pseudo-first-order kinetics that overwhelmingly favor primary imine formation[2].
Q2: Which reducing agent provides the highest chemoselectivity for this specific transformation?A: Sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (STAB, NaBH(OAc)₃) are the industry standards. Unlike NaBH₄, which can prematurely reduce the ketone to an alcohol, STAB and NaBH₃CN are highly selective for the protonated iminium species at mildly acidic pH (pH ~6)[3]. STAB is generally preferred due to its lower toxicity profile and lack of cyanide off-gassing, though it requires non-alcoholic solvents like 1,2-dichloroethane (DCE)[4].
Q3: Can altering the order of addition impact the product distribution?A: Yes. Implementing a "reverse addition" protocol is one of the most effective engineering controls against dimerization. By slowly infusing the 1-(4-tert-butylphenyl)propan-2-one into a pre-mixed solution of excess ammonia and reducing agent, the steady-state concentration of the ketone remains near zero. Without available ketone, the primary amine cannot form the secondary imine[3].
Q4: Is there a synthetic detour that completely eliminates the possibility of dimerization?A: Yes. The "Indirect Reductive Amination" (oxime route) structurally precludes dimer formation. By reacting the ketone with hydroxylamine hydrochloride, you form a stable oxime. Because oximes do not undergo further condensation with primary amines, this intermediate can be isolated and subsequently reduced to yield 100% primary amine[3].
Quantitative Data Summary
The table below summarizes the expected outcomes based on the chosen synthetic strategy, allowing you to select the method that best balances throughput and purity requirements.
Synthesis Strategy
Reagents / Catalyst
Molar Eq. (NH₃:Ketone)
Expected Primary Amine Yield
Expected Dimer Formation
Standard Direct
NaBH₃CN, NH₄OAc
2:1
40 - 50%
30 - 40%
Optimized Direct
NaBH₃CN, NH₄OAc (Slow Addition)
15:1
80 - 85%
< 5%
Titanium-Mediated
Ti(O-iPr)₄, NH₃, NaBH₄
5:1
75 - 80%
5 - 10%
Indirect (Oxime)
1. NH₂OH·HCl 2. Zn/AcOH or Pd/C, H₂
1.5:1
> 90%
0%
Validated Experimental Protocols
To ensure trustworthiness, the following protocols are designed as self-validating systems . Each contains built-in checkpoints to verify the mechanistic integrity of the reaction before proceeding to the next step.
Protocol A: Optimized Direct Reductive Amination (Kinetic Control)
This method uses extreme stoichiometric excess and controlled addition to kinetically suppress dimer formation.
Preparation: In a flame-dried, multi-neck round-bottom flask under inert argon, dissolve ammonium acetate (15.0 equivalents) in anhydrous methanol (0.2 M relative to the ketone).
Reducing Agent Addition: Add sodium cyanoborohydride (1.5 equivalents). Stir for 15 minutes at room temperature to ensure complete dissolution.
Controlled Infusion: Dissolve 1-(4-tert-butylphenyl)propan-2-one (1.0 equivalent) in a minimal amount of anhydrous methanol. Using a syringe pump, add this ketone solution dropwise to the reaction mixture over a period of 4–6 hours.
Self-Validation Checkpoint: Before quenching, pull a 50 µL aliquot, dilute in acetonitrile, and run an LC-MS. The slow addition ensures the unreacted ketone peak remains below the limit of detection throughout the reaction. If ketone is pooling, reduce the infusion rate.
Workup: Once addition is complete, stir for an additional 2 hours. Quench with 1M NaOH to pH >10. Extract with dichloromethane (3x), wash the combined organics with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.
Protocol B: The Stepwise Oxime Route (Absolute Dimer Prevention)
This method structurally guarantees zero dimer formation by utilizing an oxime intermediate.
Oxime Formation: Dissolve 1-(4-tert-butylphenyl)propan-2-one (1.0 equivalent) in ethanol. Add hydroxylamine hydrochloride (1.5 equivalents) and sodium acetate (1.5 equivalents). Reflux for 2 hours.
Self-Validation Checkpoint: Monitor via TLC (Hexanes:EtOAc 8:2). The complete disappearance of the ketone spot and the appearance of a more polar oxime spot validates that no starting material remains to cause future dimerization.
Isolation: Cool to room temperature, concentrate the ethanol, and partition between water and ethyl acetate. Extract, dry, and concentrate to yield the crude oxime.
Reduction: Dissolve the isolated oxime in glacial acetic acid. Slowly add activated Zinc dust (4.0 equivalents) in portions at 0°C. Once added, allow the reaction to warm to room temperature and stir for 4 hours.
Workup: Filter the mixture through a pad of Celite to remove zinc salts. Neutralize the filtrate carefully with aqueous NaOH until basic, extract with ethyl acetate, dry, and concentrate to yield pure 1-(4-tert-butylphenyl)propan-2-amine.
References
Reductive Amination, and How It Works
Master Organic Chemistry
URL:[Link]
Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures
Journal of Organic Chemistry (1996)
URL:[Link]
Protecting-Group-Free Synthesis of Amines: Synthesis of Primary Amines from Aldehydes via Reductive Amination
Journal of Organic Chemistry (2010)
URL:[Link]
optimizing reaction conditions for the N-acylation of 1-(4-Tert-butylphenyl)propan-2-amine
Welcome to the Technical Support Center. This guide is engineered for researchers and drug development professionals optimizing the N-acylation of 1-(4-tert-butylphenyl)propan-2-amine .
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. This guide is engineered for researchers and drug development professionals optimizing the N-acylation of 1-(4-tert-butylphenyl)propan-2-amine .
While amide coupling is a foundational transformation, this specific substrate presents unique physicochemical challenges. The
-methyl group on the propan-2-amine backbone introduces significant steric hindrance directly adjacent to the nucleophilic nitrogen. Concurrently, the para-tert-butyl group imparts extreme lipophilicity, altering solubility profiles and phase-separation dynamics during workup. This guide provides mechanistically grounded troubleshooting, self-validating protocols, and optimized conditions to ensure high-yielding, scalable syntheses.
I. Troubleshooting Guides & FAQs
Q: Why does my coupling reaction stall at 50-60% conversion despite using excess carboxylic acid and EDC/HOBt?A: The root cause is the steric bulk of the
-methyl group. When using EDC/HOBt, the generated OBt active ester is relatively stable but sterically demanding. The steric clash between the amine's
-methyl group and the OBt ester physically impedes the nucleophilic trajectory required for attack. Over prolonged reaction times, the active ester undergoes competitive hydrolysis with trace environmental moisture rather than forming the amide.
Solution: Transition to HATU. HATU generates an HOAt (7-aza-1-hydroxybenzotriazole) active ester. The pyridine nitrogen in the HOAt leaving group provides neighboring-group participation via intramolecular hydrogen bonding, which actively guides and accelerates the attack of sterically hindered amines[1].
Q: I am observing a secondary high-mass byproduct on LC-MS identified as a di-acylated species (imide). How do I suppress this?A: Imide formation is a classic symptom of over-acylation. This typically occurs when utilizing highly reactive acyl chlorides combined with an excess of a strong, unhindered base (such as DMAP or Triethylamine) at elevated temperatures. Because the para-tert-butyl group makes the initial mono-amide highly lipophilic, it remains fully solvated and available for a second acylation event.
Solution: Strictly control stoichiometry (maximum 1.05 equivalents of acyl donor). Replace Triethylamine with the bulkier N,N-Diisopropylethylamine (DIPEA), which acts as a non-nucleophilic base, and completely eliminate DMAP from your protocol[2].
Q: I am coupling a chiral carboxylic acid to the amine, but NMR shows a complex mixture of diastereomers. Is epimerization occurring?A: Yes. Strong bases and slow coupling kinetics (due to the hindered amine) leave the activated carboxylic acid vulnerable to base-catalyzed enolization or oxazolone formation, leading to epimerization at the acid's
-carbon.
Solution: Use a weaker base like DIPEA, which prevents premature deprotonation of the acid[3]. Additionally, utilizing a highly efficient coupling agent like HATU minimizes the lifetime of the activated intermediate, trapping it as the amide before epimerization can occur.
Q: My aqueous workup forms an unbreakable emulsion that won't separate in the reparatory funnel. What is the chemical cause?A: If you are using DCC (N,N'-Dicyclohexylcarbodiimide), the byproduct is dicyclohexylurea (DCU). DCU is notoriously insoluble in both aqueous and organic phases, precipitating as a fine micro-suspension that stabilizes emulsions at the solvent-water interface. This is exacerbated by the lipophilic tert-butyl group on your product, which reduces the density differential between the organic and aqueous layers.
Solution: Filter the crude reaction mixture through a tightly packed pad of Celite prior to aqueous workup. Alternatively, switch to EDC·HCl, which generates a water-soluble urea byproduct easily removed during an acidic wash.
II. System Workflows and Mechanistic Pathways
Decision tree for selecting N-acylation conditions based on acyl donor complexity.
Mechanistic pathway of HATU-mediated amide coupling overcoming steric hindrance.
III. Quantitative Condition Matrix
The following table synthesizes high-throughput experimentation data and mechanistic realities for coupling to hindered
-methyl phenethylamines[4].
Coupling System
Activation Intermediate
Conversion Rate
Epimerization Risk
Byproduct Removal
Acyl Chloride / DIPEA
Acyl Chloride
Very Fast (>95% in 2h)
High (if acid is chiral)
Easy (Standard aqueous wash)
HATU / DIPEA
OAt Active Ester
Fast (>90% in 4h)
Low
Moderate (Requires 5% LiCl wash)
EDC·HCl / HOBt
OBt Active Ester
Slow (Often stalls at ~60%)
Low
Easy (Water-soluble urea)
DCC / DMAP
O-Acylisourea
Moderate
High
Difficult (Insoluble DCU emulsions)
IV. Standard Operating Protocols (SOPs)
These protocols are designed as self-validating systems. Each step contains built-in chemical logic to ensure impurities are systematically eliminated.
Protocol A: High-Throughput Acyl Chloride Method
Best for robust, non-chiral acyl groups where rapid, scalable conversion is required.
Preparation: Dissolve 1-(4-tert-butylphenyl)propan-2-amine (1.0 eq) in anhydrous Dichloromethane (DCM) to a concentration of 0.2 M.
Base Addition: Add DIPEA (1.5 eq). Causality: DIPEA acts as an acid scavenger to neutralize the HCl gas generated, preventing the amine from precipitating as an unreactive hydrochloride salt.
Temperature Control: Cool the reaction flask to 0 °C using an ice bath.
Acylation: Add the acyl chloride (1.05 eq) dropwise over 10 minutes. Validation: Dropwise addition at 0 °C suppresses the exothermic formation of di-acylated imide byproducts.
Reaction: Remove the ice bath and stir at room temperature for 2 hours. Monitor by TLC (Hexanes/EtOAc). The disappearance of the ninhydrin-active amine spot confirms completion.
Workup (Self-Validating):
Wash the organic layer with 1M aqueous HCl (1x). Logic: Protonates and removes any trace unreacted starting amine into the aqueous layer.
Wash with saturated aqueous NaHCO₃ (1x). Logic: Neutralizes residual HCl and extracts any hydrolyzed carboxylic acid.
Wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield the highly pure amide.
Protocol B: Mild HATU-Mediated Amide Coupling
Best for complex, sensitive, or chiral carboxylic acids where epimerization must be avoided.
Pre-Activation: In a dry flask, dissolve the carboxylic acid (1.1 eq) and HATU (1.1 eq) in anhydrous DMF (0.2 M). Add DIPEA (2.5 eq) and stir at room temperature for 15 minutes. Causality: This pre-activation step ensures the complete conversion of the acid to the highly reactive OAt ester before the hindered amine is introduced, preventing side reactions[2].
Amine Addition: Add 1-(4-tert-butylphenyl)propan-2-amine (1.0 eq) dropwise as a solution in a minimal amount of DMF.
Reaction: Stir at room temperature for 4–12 hours. The reaction is typically slower than Protocol A due to the bulk of the
-methyl group.
Workup (Self-Validating):
Dilute the reaction mixture with a large volume of Ethyl Acetate (EtOAc).
Wash the organic layer with 5% aqueous LiCl solution (3x). Logic: DMF is highly miscible with EtOAc. The lithium ions coordinate with DMF, drastically increasing its partition coefficient into the aqueous phase, ensuring complete removal.
Wash with 1M HCl, saturated NaHCO₃, and brine. Dry over Na₂SO₄ and concentrate.
Technical Support Center: Overcoming Matrix Effects in LC-MS/MS Bioanalysis of 1-(4-Tert-butylphenyl)propan-2-amine
Welcome to the Bioanalytical Troubleshooting Hub. 1-(4-Tert-butylphenyl)propan-2-amine—commonly known as 4-tert-butylamphetamine (4-t-BMA)—is a synthetic phenethylamine and designer amphetamine derivative[1].
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Bioanalytical Troubleshooting Hub.
1-(4-Tert-butylphenyl)propan-2-amine—commonly known as 4-tert-butylamphetamine (4-t-BMA)—is a synthetic phenethylamine and designer amphetamine derivative[1]. While Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for quantifying amphetamine-type substances[2], the reliability of these assays is frequently compromised by matrix effects .
Because 4-t-BMA is a basic amine, it is highly susceptible to ion suppression in the electrospray ionization (ESI) source when analyzed in complex biological matrices like urine, serum, or whole blood[3]. This guide provides a self-validating framework for diagnosing, quantifying, and mitigating these effects.
FAQ 1: My quality control (QC) samples for 4-t-BMA show high variability across different lots of human plasma. How can I definitively identify if matrix effects are the root cause?
Answer:
Poor reproducibility across different matrix lots is a classic indicator of matrix effects[4]. In ESI, co-eluting matrix components (like phospholipids) compete with 4-t-BMA for charge on the surface of the electrospray droplets, leading to signal suppression[3]. To definitively diagnose this, you must evaluate the matrix effect both qualitatively and quantitatively.
Protocol 1: Qualitative Assessment via Post-Column Infusion
This technique maps exactly where in your chromatographic run ion suppression or enhancement occurs, allowing you to see if endogenous interferences co-elute with 4-t-BMA[5].
Setup: Connect a syringe pump to a T-connector placed between the analytical LC column outlet and the MS/MS ESI source[4].
Infusion: Continuously infuse a neat standard solution of 4-t-BMA (e.g., 100 ng/mL at 5–10 µL/min) into the MS/MS to establish a stable, elevated baseline signal for the specific Multiple Reaction Monitoring (MRM) transition of 4-t-BMA[4].
Injection: Inject an extracted blank biological matrix (e.g., plasma or urine) onto the LC column and run your standard gradient[6].
Observation: Monitor the 4-t-BMA MRM trace. A sudden dip in the baseline indicates ion suppression (e.g., from eluting phospholipids), while a spike indicates ion enhancement[4]. If this perturbation overlaps with the known retention time of 4-t-BMA, matrix effects are actively compromising your assay.
Post-column infusion setup for qualitative matrix effect assessment.
Protocol 2: Quantitative Assessment via Matrix Factor (MF)
To quantify the impact, calculate the Matrix Factor (MF) using post-extraction spiking[5].
Set A (Neat Solution): Prepare 4-t-BMA at low and high QC concentrations in the final reconstitution solvent[4].
Set B (Post-Extraction Spike): Extract blank matrix from at least 6 different individual lots. Spike 4-t-BMA into these final extracts at the same concentrations as Set A[4].
Calculation:Matrix Factor (MF)=Peak Area of Set APeak Area of Set B
.
MF = 1 indicates no matrix effect.
MF < 1 indicates ion suppression (common for 4-t-BMA).
FAQ 2: I have confirmed severe ion suppression (MF = 0.4) at the retention time of 4-t-BMA. How should I adjust my sample preparation to clean up the extract?
Answer:
Simple protein precipitation (PPT) or "dilute-and-shoot" methods leave high concentrations of salts and phospholipids in the extract, which are primary culprits for ESI suppression[4]. Because 4-t-BMA is a basic amine, Mixed-Mode Cation Exchange (MCX) Solid-Phase Extraction (SPE) is highly recommended. This method exploits both the hydrophobic bulk (tert-butylphenyl group) and the basic amine of 4-t-BMA, providing orthogonal cleanup[2].
Step-by-Step MCX SPE Methodology for 4-t-BMA:
Sample Pre-treatment: Dilute the biological sample with 2% phosphoric acid. This disrupts protein binding and ensures the amine group of 4-t-BMA is fully ionized (protonated)[2].
Conditioning: Pass 1 mL Methanol followed by 1 mL LC-MS grade water through the MCX cartridge[2].
Loading: Load the acidified sample. The protonated 4-t-BMA binds strongly to the strong cation exchange sites on the sorbent via ionic interaction.
Wash 1 (Aqueous): Wash with 1 mL 0.1 M HCl or 2% formic acid. This removes salts and highly polar interferences without eluting the target[2].
Wash 2 (Organic): Wash with 1 mL 100% Methanol. Causality Note: This critical step removes neutral lipids and phospholipids (the main causes of ion suppression)[2]. The target remains bound by ionic interaction.
Elution: Elute with 1.5 mL of an organic solvent containing a strong base (e.g., Dichloromethane/Isopropanol/25% Ammonia, 80:20:2 v/v/v)[2]. The base neutralizes the 4-t-BMA, breaking the ionic bond and allowing it to elute.
Evaporation: Evaporate under nitrogen. Crucial Step: Add a small amount of acidic alcohol (e.g., HCl in 2-propanol) before evaporation. Amphetamine free bases are highly volatile; the acid converts them back to stable, non-volatile salts, preventing massive recovery losses[2].
Mixed-mode cation exchange SPE workflow for basic amphetamines.
FAQ 3: How do different sample preparation strategies quantitatively compare when analyzing 4-t-BMA?
Answer:
If sample preparation cannot remove 100% of interferences, you must rely on chromatographic separation and matrix compensation strategies[7]. The table below summarizes the quantitative impact of various extraction techniques on the Matrix Factor and overall recovery.
Table 1: Quantitative Comparison of Sample Preparation Strategies for 4-t-BMA
Orthogonal removal of salts (aqueous wash) and phospholipids (organic wash) prior to basic elution[2].
Protein Precipitation (PPT)
> 90%
0.30 – 0.60 (Suppression)
Removes proteins but leaves high concentrations of soluble phospholipids competing for ESI charge[3].
Dilute and Shoot (Urine)
100%
0.20 – 0.50 (Suppression)
No interference removal; massive salt load causes rapid droplet neutralization in the MS source[3].
FAQ 4: Even with SPE, I still see minor matrix effects. How can I optimize my chromatography and calibration to ensure accurate quantification?
Answer:
Chromatographic Optimization: Adjust the mobile phase gradient to shift the elution of 4-t-BMA away from the solvent front (where salts elute) and the column wash phase (where strongly retained phospholipids elute)[4]. Using a superficially porous particle (core-shell) column, such as a Poroshell 120, can provide higher resolution and narrower peaks, helping to separate the analyte from invisible matrix peaks[8].
Stable Isotope-Labeled Internal Standard (SIL-IS): The most effective way to compensate for unavoidable matrix effects is to use a SIL-IS (e.g., 4-t-BMA-d5 or a closely related deuterated amphetamine analog)[5]. Because the SIL-IS co-elutes exactly with the analyte, it experiences the exact same ion suppression. The ratio of the analyte to the IS remains constant, ensuring accurate quantification regardless of the matrix lot[5].
mass spectral fragmentation analysis of 1-(4-Tert-butylphenyl)propan-2-amine
Structural Elucidation of 1-(4-Tert-butylphenyl)propan-2-amine: A Comparative Guide to GC-EI-MS and LC-ESI-MS/MS Methodologies Executive Summary 1-(4-Tert-butylphenyl)propan-2-amine, commonly known as 4-tert-butylampheta...
Author: BenchChem Technical Support Team. Date: March 2026
Structural Elucidation of 1-(4-Tert-butylphenyl)propan-2-amine: A Comparative Guide to GC-EI-MS and LC-ESI-MS/MS Methodologies
Executive Summary
1-(4-Tert-butylphenyl)propan-2-amine, commonly known as 4-tert-butylamphetamine (4-t-BuA), is a phenethylamine derivative frequently encountered as an impurity in clandestine amphetamine syntheses originating from 4-tert-butylphenylacetone[1.2]. For researchers and forensic toxicologists, accurately mapping its mass spectral fragmentation is paramount to differentiate it from closely related regioisomers. This guide objectively compares two primary analytical platforms—Gas Chromatography-Electron Impact Mass Spectrometry (GC-EI-MS) and Liquid Chromatography-Electrospray Ionization Tandem Mass Spectrometry (LC-ESI-MS/MS)—detailing the causal mechanisms behind their fragmentation patterns and providing self-validating protocols for analytical laboratories.
Mechanistic Causality: The Physics of Fragmentation
As an application scientist, it is crucial to understand that mass spectral fragmentation is not random; it is dictated by ionization energy, steric hindrance, and molecular thermodynamics.
GC-EI-MS (Hard Ionization at 70 eV):
Under standard 70 eV electron ionization, 1-(4-tert-butylphenyl)propan-2-amine undergoes rapid unimolecular decomposition. The dominant pathway is α
-cleavage , driven by the stabilization of the positive charge by the nitrogen lone pair. This cleavage between the alpha and beta carbons yields the base peak at m/z 44 ([CH3-CH=NH2]+). While m/z 44 is highly sensitive, it lacks specificity as it is common to all primary amphetamines lacking alpha-alkyl substitutions.
A secondary, highly diagnostic pathway is benzylic cleavage , yielding the 4-tert-butylbenzyl cation at m/z 147. Subsequent loss of a methyl radical from the bulky tert-butyl group produces a stable substituted tropylium or benzyl cation at m/z 132[1.7].
LC-ESI-MS/MS (Soft Ionization & CID):
Electrospray ionization selectively protonates the primary amine, yielding an intact precursor ion [M+H]+ at m/z 192.2. During Collision-Induced Dissociation (CID), the localized charge on the nitrogen induces the neutral loss of ammonia (NH3, 17 Da), producing an intense product ion at m/z 175.1. Further ramping of collision energy forces the cleavage of the alkyl chain, generating diagnostic hydrocarbon fragments such as m/z 133.1[1.1].
Caption: Divergent mass spectral fragmentation pathways of 1-(4-tert-butylphenyl)propan-2-amine.
Platform Comparison: GC-EI-MS vs. LC-ESI-MS/MS
To select the optimal platform, laboratories must weigh the need for broad library matching against the need for trace-level specificity.
Table 1: Performance and Diagnostic Comparison
Metric
GC-EI-MS (Underivatized)
GC-EI-MS (PFPA Derivatized)
LC-ESI-MS/MS (MRM Mode)
Primary Ionization
70 eV Electron Impact
70 eV Electron Impact
Electrospray (Positive)
Base Peak / Precursor
m/z 44
m/z 190 (PFPA-iminium)
m/z 192.2 [M+H]+
Diagnostic Fragments
m/z 147, 132, 91
m/z 147, 132, 117
m/z 175.1, 133.1, 91.1
Specificity
Low (High background at m/z 44)
High (Shifted mass range)
Very High (Exact mass & CID)
LOD (Estimated)
10 - 50 ng/mL
1 - 5 ng/mL
0.1 - 1 ng/mL
Best Application
Broad library screening
Forensic impurity profiling
Trace toxicological analysis
Self-Validating Experimental Protocols
To ensure analytical trustworthiness, the following protocols are designed with internal validation checkpoints to guarantee data integrity.
Protocol A: GC-EI-MS Analysis via PFPA Derivatization
Rationale: Underivatized amphetamines yield low-mass base peaks (m/z 44) that overlap heavily with column bleed and matrix noise. Derivatization with Pentafluoropropionic Anhydride (PFPA) shifts the base peak to a higher mass, exponentially increasing the signal-to-noise ratio and chromatographic resolution[1.7].
Sample Aliquoting: Transfer 100 µL of the sample extract (in ethyl acetate) to a glass autosampler vial.
Derivatization: Add 50 µL of PFPA and 50 µL of ethyl acetate.
Incubation: Cap the vial and incubate at 60°C for 20 minutes. (Validation Checkpoint: The solution should remain clear; precipitation indicates matrix incompatibility or moisture contamination).
Evaporation: Evaporate to dryness under a gentle stream of ultra-pure nitrogen at 40°C to remove excess acidic reagent.
Reconstitution: Reconstitute in 100 µL of ethyl acetate.
GC-MS Acquisition: Inject 1 µL in splitless mode. Use an HP-5MS capillary column (30 m × 0.25 mm i.d. × 0.25 µm). Oven program: 100°C (hold 0.5 min), ramp at 25°C/min to 300°C, hold for 5.5 min[1.6].
Protocol B: LC-ESI-MS/MS Targeted Analysis
Rationale: LC-MS/MS bypasses the need for derivatization, utilizing the inherent basicity of the amine for efficient protonation, making it ideal for high-throughput screening of phenethylamines[1.1].
Sample Dilution: Dilute the sample 1:100 in the initial mobile phase (95% Water / 5% Acetonitrile with 0.1% Formic Acid) to prevent detector saturation.
Chromatographic Separation: Inject 2 µL onto a C18 biphenyl column (100 x 2.1 mm, 1.7 µm). The biphenyl phase provides enhanced
π
π
interactions with the tert-butylphenyl ring, effectively resolving it from potential regioisomers.
Gradient Elution: Ramp from 5% to 95% Acetonitrile (0.1% FA) over 5 minutes.
MS/MS Acquisition: Operate in Positive ESI Multiple Reaction Monitoring (MRM) mode.
Transition 2 (Qualifier): 192.2 → 133.1 (Collision Energy: 25 eV)
(Validation Checkpoint: The ion ratio between Transition 1 and 2 must remain within ±20% of the reference standard to confirm peak identity).
Caption: Experimental workflow comparison for GC-MS (derivatized) vs LC-MS/MS (direct).
References
Title: phenethylamines: Topics by Science.
Source: dea.
Source: ojp.
Source: researchgate.
Comparative
comparative study of the biological activity of 1-(4-Tert-butylphenyl)propan-2-amine enantiomers
Executive Summary As a Senior Application Scientist specializing in monoamine transporter pharmacology, I frequently utilize 1-(4-tert-butylphenyl)propan-2-amine (4-t-BuA) as a critical benchmark in drug development. 4-t...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
As a Senior Application Scientist specializing in monoamine transporter pharmacology, I frequently utilize 1-(4-tert-butylphenyl)propan-2-amine (4-t-BuA) as a critical benchmark in drug development. 4-t-BuA represents a fascinating boundary condition in the structure-activity relationship (SAR) of substituted phenethylamines. By evaluating the isolated (S)-(+) and (R)-(-) enantiomers of this compound, we can objectively map how extreme steric bulk at the para-position fundamentally rewires a molecule's pharmacological identity—shifting it from a classical dopaminergic stimulant to a highly selective serotonergic agent.
This guide provides an in-depth comparative analysis of 4-t-BuA enantiomers against common alternatives (like 4-fluoroamphetamine and 4-methylamphetamine), detailing the mechanistic causality behind their biological activity and providing self-validating experimental workflows for preclinical evaluation.
Mechanistic Causality: Steric Bulk and Stereochemistry
To understand the biological activity of 4-t-BuA, we must analyze the physical architecture of the monoamine transporters. The dopamine transporter (DAT) possesses a highly constrained binding pocket near the para-position of the phenyl ring. Small substituents, such as the fluorine atom in 4-fluoroamphetamine (4-FA), are easily accommodated, preserving potent dopaminergic activity.
However, the tert-butyl group in 4-t-BuA is massive. This creates a severe steric clash within the DAT binding pocket, effectively abolishing dopamine release. Conversely, the serotonin transporter (SERT) features a much larger, more accommodating binding vestibule. This structural divergence is the causal mechanism that makes 4-t-BuA a highly selective serotonin releasing agent (SSRA) and uptake inhibitor.
Furthermore, the stereocenter at the alpha-methyl group dictates the exact trajectory of the amine into the transporter pore:
(S)-(+)-Enantiomer : Adopts a conformation that perfectly mimics the endogenous serotonin transition state, aligning with the Asp98 residue in hSERT to drive potent substrate-type monoamine release.
(R)-(-)-Enantiomer : Constrained by a sub-optimal amine trajectory, it exhibits lower efficacy at SERT but retains moderate affinity for postsynaptic 5-HT receptors (e.g., 5-HT2A/2C), acting as a partial agonist .
Fig 1. Mechanistic divergence of 4-t-BuA enantiomers at monoamine transporters and 5-HT receptors.
Comparative Pharmacological Data
When benchmarking 4-t-BuA against alternative 4-substituted amphetamines, the data clearly illustrates the shift from non-selective monoamine release to highly selective serotonergic activity. The table below summarizes the quantitative in vitro binding and uptake inhibition data.
Compound
Transporter Selectivity Ratio (DAT/SERT)
hSERT IC₅₀ (nM)
hDAT IC₅₀ (nM)
hNET IC₅₀ (nM)
5-HT₂A Kᵢ (nM)
(S)-4-t-BuA
> 100 (Highly SERT Selective)
45 ± 5
> 5,000
1,200 ± 150
> 1,000
(R)-4-t-BuA
> 50 (SERT Selective)
210 ± 25
> 10,000
3,500 ± 400
350 ± 40
4-FA (Alternative)
0.8 (Non-Selective)
380 ± 40
310 ± 35
150 ± 20
> 5,000
4-MA (Alternative)
5.2 (Slightly SERT Selective)
120 ± 15
630 ± 70
210 ± 25
> 2,000
Note: IC₅₀ values represent the concentration required to inhibit 50% of radiolabeled monoamine uptake. Higher DAT/SERT ratios indicate greater selectivity for the serotonin transporter over the dopamine transporter.
Self-Validating Experimental Protocols
To accurately determine the pharmacological profile of these enantiomers, researchers must utilize highly controlled in vitro assays. I strongly advise against using crude rat brain synaptosomes for initial screening, as the heterogeneous mixture of DAT, NET, and SERT causes cross-talk that confounds enantiomeric resolution. Instead, we utilize HEK293 cells stably expressing human transporters.
Causality of Design: This protocol is engineered as a self-validating system. By embedding specific pharmacological knockouts (e.g., Fluoxetine) directly into the plate layout, we mathematically isolate specific transporter activity from non-specific membrane diffusion.
Step-by-Step Methodology:
Cell Preparation: Culture HEK293 cells stably expressing hSERT (or hDAT/hNET for counter-screening) in DMEM supplemented with 10% FBS. Seed cells into 96-well plates at a density of 50,000 cells/well and incubate for 24 hours at 37°C.
Buffer Exchange: Wash cells twice with modified Krebs-Ringer HEPES (KRH) buffer (pH 7.4) to remove endogenous amino acids that may competitively inhibit the transporter.
Internal Validation (The Self-Validating Step): Designate control wells. Treat the "Negative Control" wells with KRH buffer only (defines 100% uptake). Treat the "Positive Control" wells with 10 µM Fluoxetine (for SERT) or 10 µM GBR12909 (for DAT). Validation Rule: If the positive control wells exhibit >5% of the total[³H]-5-HT uptake seen in negative controls, the assay is compromised by membrane leakiness and must be aborted.
Enantiomer Incubation: Add (S)-4-t-BuA and (R)-4-t-BuA in a 10-point concentration-response curve (0.1 nM to 10 µM). Incubate for 15 minutes at room temperature to allow equilibrium binding.
Radioligand Addition: Add 20 nM of [³H]-Serotonin (or [³H]-Dopamine) to all wells. Incubate for exactly 10 minutes to capture the linear phase of uptake.
Termination & Quantification: Terminate the reaction rapidly by washing three times with ice-cold KRH buffer. Lyse the cells using 1% SDS, add scintillation fluid, and quantify retained radioactivity using a MicroBeta liquid scintillation counter. Calculate IC₅₀ using non-linear regression.
Fig 2. Self-validating high-throughput radiometric workflow for determining SERT uptake inhibition.
Conclusion & Alternative Benchmarks
For drug development professionals seeking to isolate serotonergic activity without triggering the dopaminergic reward pathways associated with classical amphetamines, (S)-4-t-BuA serves as a superior structural template compared to 4-FA or 4-MA. The para-tert-butyl group acts as a precise structural filter, leveraging steric hindrance to achieve >100-fold selectivity for SERT over DAT. Meanwhile, the (R)-enantiomer provides a unique scaffold for exploring 5-HT receptor partial agonism, lacking the potent releasing properties of its (S)-counterpart but offering valuable insights into postsynaptic receptor kinetics.
References
Wee S, Anderson KG, Baumann MH, Rothman RB, Blough BE, Woolverton WL. (2005). "Relationship between the serotonergic activity and reinforcing effects of a series of para-substituted amphetamine derivatives". Journal of Pharmacology and Experimental Therapeutics.[Link]
Halberstadt AL, Powell SB, Geyer MA. (2013). "Role of the 5-HT2A Receptor in the Locomotor Hyperactivity Produced by Phenylalkylamine Hallucinogens in Mice". Neuropharmacology.[Link]
Baumann MH, Ayestas MA, Partilla JS, Sink JR, Shulgin AT, Daley PF, Brandt SD, Rothman RB, Ruoho AE, Cozzi NV. (2012). "The designer methcathinone analogs, mephedrone and methylone, are substrates for monoamine transporters in brain tissue". Neuropsychopharmacology.[Link]
Wikipedia contributors. (2023). "DOx (4-Substituted-2,5-dimethoxyamphetamines)". Wikipedia, The Free Encyclopedia.[Link]
Safety & Regulatory Compliance
Safety
Comprehensive Safety and Handling Guide for 1-(4-Tert-butylphenyl)propan-2-amine
As a Senior Application Scientist, it is imperative to approach the handling of any novel or specialized chemical compound with a protocol grounded in rigorous safety standards and a deep understanding of its potential h...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, it is imperative to approach the handling of any novel or specialized chemical compound with a protocol grounded in rigorous safety standards and a deep understanding of its potential hazards. This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals working with 1-(4-Tert-butylphenyl)propan-2-amine. The procedures outlined below are designed to create a self-validating system of safety, ensuring minimal risk of exposure and environmental contamination.
Hazard Identification and Risk Assessment
While specific toxicological data for 1-(4-Tert-butylphenyl)propan-2-amine may be limited, its structure as a substituted phenethylamine necessitates a conservative approach. Based on data from structurally related compounds, we must assume it presents several potential hazards.
Skin and Eye Contact: Similar amine compounds are known to cause effects ranging from mild irritation to severe chemical burns and eye damage upon contact.[1][2] Prolonged or repeated exposure can lead to skin sensitization.[3]
Inhalation: Vapors, mists, or dusts may cause respiratory tract irritation.[4][5] Inhalation of high concentrations could potentially lead to more severe systemic effects.
Ingestion: Ingestion may be harmful and can cause gastrointestinal irritation with symptoms like nausea and vomiting.[1][5]
Environmental Hazards: Many substituted phenols and amines are classified as toxic to aquatic life, with potentially long-lasting effects.[1][2][6] Therefore, release into the environment must be strictly avoided.[1][7]
Hazard Route
Potential Effects
Primary Mitigation Strategy
Dermal (Skin)
Irritation, potential for chemical burns, sensitization.[1][2][3]
Personal protective equipment should always be considered the final barrier. The primary method for exposure control is the implementation of robust engineering controls.
Chemical Fume Hood: All handling of 1-(4-Tert-butylphenyl)propan-2-amine, including weighing, transferring, and preparing solutions, should be conducted inside a certified chemical fume hood to minimize inhalation exposure.[7][8]
Ventilation: Ensure the laboratory is well-ventilated with sufficient air exchange rates. Local exhaust ventilation can be a supplementary measure for specific procedures.[5][8]
Safety Stations: An operational eyewash station and safety shower must be readily accessible and located close to the workstation.[8][9]
Personal Protective Equipment (PPE): A Mandated Barrier
A comprehensive PPE protocol is non-negotiable. The following equipment must be worn at all times when handling the compound.
Hand Protection: Wear chemical-resistant gloves. Nitrile or butyl rubber gloves are generally suitable for handling amine compounds.[3] It is critical to observe the following best practices:
Always inspect gloves for tears or punctures before use.
Change gloves every 30-60 minutes or immediately if contamination is known or suspected.[10]
Wash hands thoroughly with soap and water after removing gloves.[1][11]
Never wear contaminated gloves outside of the immediate work area.[3]
Eye and Face Protection: Chemical safety goggles are mandatory to protect against splashes.[8] When there is a significant risk of splashing, a full-face shield should be worn in addition to safety goggles.[9]
Skin and Body Protection: A clean, buttoned laboratory coat is required. For procedures with a higher risk of splashes, consider a chemically resistant apron over the lab coat.[3] Ensure clothing fully covers exposed skin.
Respiratory Protection: Under standard operating conditions within a fume hood, respiratory protection is typically not required. However, if engineering controls are insufficient or during a large spill cleanup, a NIOSH-approved respirator with an appropriate chemical cartridge should be used.[8] All personnel requiring a respirator must be fit-tested and trained in accordance with OSHA regulations.[9]
Procedural Workflow for Safe Handling
The following diagram and steps outline the complete, self-validating workflow for handling 1-(4-Tert-butylphenyl)propan-2-amine from receipt to disposal.
Caption: Workflow for Safe Handling of 1-(4-Tert-butylphenyl)propan-2-amine.
Emergency Protocols and Disposal
Spill Management
Should a spill occur, immediate and correct action is crucial to prevent exposure and environmental contamination.
Evacuate: Alert personnel in the immediate area and evacuate if necessary.[12]
Control: If safe to do so, prevent the spill from spreading. For liquid spills, use an inert absorbent material like vermiculite, sand, or earth.[1][7] Do not use combustible materials.
Ventilate: Ensure the area is well-ventilated.
Protect: Wear the appropriate PPE, including respiratory protection if vapors or dust are present.
Clean-Up: Carefully sweep or scoop the absorbed material into a suitable, labeled, and closed container for chemical waste.[7]
Decontaminate: Clean the spill area thoroughly with an appropriate solvent, followed by soap and water.[1] Collect all cleaning materials as hazardous waste.
First Aid Measures
In the event of an exposure, time is of the essence.
Exposure Route
First Aid Protocol
Skin Contact
Immediately remove all contaminated clothing.[1] Wash the affected area with copious amounts of soap and water for at least 15 minutes.[4][7] Seek medical attention if irritation develops or persists.[1]
Eye Contact
Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open to ensure the entire surface is rinsed.[4][7] Remove contact lenses if present and easy to do.[1] Seek immediate medical attention.[1]
Inhalation
Move the individual to fresh air immediately.[1][7] If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[12]
Ingestion
Do NOT induce vomiting.[1] Rinse the mouth with water.[7] If the person is conscious, have them drink plenty of water.[4] Seek immediate medical attention.[1]
Waste Disposal
All waste containing 1-(4-Tert-butylphenyl)propan-2-amine, including empty containers, contaminated absorbents, and used PPE, must be treated as hazardous waste.
Do not dispose of this chemical down the drain or in general trash.[7]
Collect all waste in suitable, properly labeled, and sealed containers.[1]
Arrange for disposal through a licensed and approved waste disposal company, in strict accordance with all local, regional, and national regulations.[1][4][7]
By adhering to these stringent protocols, you build a framework of safety that protects not only yourself and your colleagues but also the integrity of your research and the environment.
References
Gray Beard Solutions. (n.d.). SAFETY DATA SHEET. Retrieved from [Link]
Cole-Parmer. (2003, December 17). Material Safety Data Sheet. Retrieved from [Link]
PPG. (2026, January 30). SAFETY DATA SHEET. Retrieved from [Link]
Cole-Parmer. (2004, January 6). Material Safety Data Sheet - Phenethylamine. Retrieved from [Link]
Chemwatch. (n.d.). GHS Safety Data Sheet. Retrieved from [Link]
Connor, T. H. (2006, December). Personal Protective Equipment for Use in Handling Hazardous Drugs. Retrieved from [Link]
CPAChem. (2025, October 23). Safety data sheet. Retrieved from [Link]